1-(1-Methyl-1H-pyrazol-4-yl)-2-azaspiro[3.5]nonane

• Molecular Formula: C12H19N3
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 3-(1-methylpyrazol-4-yl)-2-azaspiro[3.5]nonane
• InChI: InChI=1S/C12H19N3/c1-15-8-10(7-14-15)11-12(9-13-11)5-3-2-4-6-12/h7-8,11,13H,2-6,9H2,1H3
• InChI Key: QEWBBXRRTJLAEG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2C3(CCCCC3)CN2

Description

1-(1-Methyl-1H-pyrazol-4-yl)-2-azaspiro[3.5]nonane is a chemical building block of high interest in pharmaceutical research and drug discovery. This compound features a spiro[3.5]nonane core linked to a 1-methyl-1H-pyrazole heteroaromatic group. The spirocyclic scaffold provides three-dimensional structural complexity, which is advantageous in the design of novel therapeutic agents. Compounds with this structural motif are frequently explored as key intermediates in the synthesis of kinase inhibitors . For instance, analogous 1H-pyrazol-4-yl-azaspiro[3.5]nonane derivatives have been investigated for their potential as Fibroblast Growth Factor Receptor (FGFR) inhibitors, which are relevant targets in oncology . Furthermore, the 1-methyl-1H-pyrazole moiety is a common pharmacophore found in various bioactive molecules, including specific c-Met/Ron dual kinase inhibitors with demonstrated antitumor activity . This combination of features makes 1-(1-Methyl-1H-pyrazol-4-yl)-2-azaspiro[3.5]nonane a versatile and valuable scaffold for medicinal chemists aiming to develop new compounds for probing biological pathways or treating diseases. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses.

Foundational & Exploratory

2-azaspiro[3.5]nonane scaffold in medicinal chemistry

The 2-azaspiro[3.5]nonane scaffold represents a high-value structural motif in modern medicinal chemistry, serving as a rigid,

-rich bioisostere for traditional piperidine and morpholine rings.[1][2] By fusing a four-membered azetidine ring with a six-membered cyclohexane ring at a single spiro-carbon, this scaffold offers unique vectors for substituent display, enhanced metabolic stability, and improved physicochemical properties.[1][2]

This technical guide details the structural rationale, synthetic methodologies, and application strategies for the 2-azaspiro[3.5]nonane core.[2]

Structural Rationale & Bioisosterism[3][4]

The "Escape from Flatland"

The 2-azaspiro[3.5]nonane scaffold is a prime example of the "Escape from Flatland" strategy.[2] Unlike planar aromatic rings or flexible piperidines, the spiro[3.5] system enforces a specific orthogonal geometry.

• Conformational Restriction: The spiro-fusion locks the cyclohexane chair and the azetidine ring into a defined perpendicular orientation.[2] This reduces the entropic penalty upon binding to a protein target.[2]

• Vectorial Display: Substituents on the cyclohexane ring (positions 5–9) are projected into distinct spatial regions compared to a standard piperidine, allowing access to novel binding pockets.[1]

• Basicity Modulation: The nitrogen atom is housed in a strained four-membered azetidine ring.[1][2] While azetidines are generally basic (

  ), the steric bulk of the spiro-cyclohexane can modulate solvation and nucleophilicity.[2]

Bioisosteric Mapping

Traditional Scaffold	Spiro Replacement	Structural Benefit
Piperidine	2-azaspiro[3.5]nonane	Increases fraction; alters exit vectors; blocks metabolism at the -carbon.[1][2]
Morpholine	2-oxa-7-azaspiro[3.5]nonane	(Isomer) Modulates lipophilicity ( ); improves solubility via oxygen H-bond accepting.[1]
Cyclohexylamine	2-amino-spiro[3.5]nonane	Rigidifies the amine position; prevents rotation.[1]

Physicochemical Profile

Quantitative data is essential for scaffold selection.[1] The following table summarizes the core properties of the 2-azaspiro[3.5]nonane scaffold compared to its 7-aza isomer and piperidine.

Property	2-Azaspiro[3.5]nonane	7-Azaspiro[3.5]nonane	Piperidine
Ring System	Azetidine-Spiro-Cyclohexane	Cyclobutane-Spiro-Piperidine	Monocyclic
Calc.[1][2] LogP	~2.1	~1.8	~0.8
pKa (Conj.[1] Acid)	~10.8	~10.5	~11.2
TPSA ( )	12.0	12.0	12.0
Metabolic Liability	Low (Steric shielding of N)	Medium (Exposed -carbons)	High ( -oxidation)
Shape	Globular/Orthogonal	Globular/Orthogonal	Chair/Flexible

Note: The 2-aza isomer places the basic nitrogen in the strained 4-membered ring, often resulting in slightly higher lipophilicity due to the compact hydrocarbon cage of the cyclohexane shielding the polar center.[2]

Synthetic Accessibility & Protocols

Synthesis of the 2-azaspiro[3.5]nonane core typically proceeds via the construction of the strained azetidine ring onto a pre-existing cyclohexane framework. The most robust industrial route utilizes the Graf Reaction ([2+2] cycloaddition) or Intramolecular Alkylation .[1]

Method A: The Graf Reaction (Scalable)

This route constructs the azetidine ring via a

-lactam intermediate using chlorosulfonyl isocyanate (CSI).

Pathway Visualization:

Caption: Synthesis of 2-azaspiro[3.5]nonane via CSI-mediated [2+2] cycloaddition and reduction.

Detailed Protocol: Synthesis of tert-Butyl 2-azaspiro[3.5]nonane-2-carboxylate[1][2]

This protocol yields the Boc-protected scaffold, ready for cross-coupling or deprotection.[2]

Reagents:

• Methylenecyclohexane (1.0 equiv)[1]

• Chlorosulfonyl isocyanate (CSI) (1.2 equiv)[1]

• Sodium sulfite (

  )[1]

• Lithium Aluminum Hydride (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  )[1]

• Di-tert-butyl dicarbonate (

  )[1][2]

Step 1: Formation of the Spiro-Lactam [2]

• Setup: Flame-dry a 3-neck round-bottom flask under ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  . Add methylenecyclohexane (10 mmol) and anhydrous (50 mL). Cool to 0°C.[1][3]

• Addition: Dropwise add CSI (12 mmol) over 20 minutes. The reaction is exothermic; maintain temperature <5°C.

• Reaction: Allow to warm to room temperature (RT) and stir for 12 hours. A viscous oil or precipitate (N-chlorosulfonyl lactam) will form.[1]

• Hydrolysis: Cool the mixture to 0°C. Cautiously add a solution of 25% aqueous

  . Maintain pH ~7-8 with 10% KOH if necessary.[1] Stir vigorously for 2 hours.

• Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over

  , and concentrate.[2] Purify via flash chromatography (Hex/EtOAc) to yield 3-oxo-2-azaspiro[3.5]nonane (Yield: ~60-70%).[1]

Step 2: Reduction to the Azetidine [2]

• Setup: Suspend

  (2.5 equiv) in anhydrous THF under at 0°C.

• Addition: Dropwise add a solution of the spiro-lactam (from Step 1) in THF.

• Reflux: Heat to reflux for 6–12 hours. Monitor by TLC (ninhydrin stain) or LCMS.[1]

• Quench: Cool to 0°C. Perform Fieser quench (

  mL , mL 15% NaOH, mL ). Filter the granular precipitate.[2]

• Protection (One-Pot): To the filtrate (containing the free amine), add

  (2 equiv) and (1.2 equiv). Stir at RT for 4 hours.

• Isolation: Concentrate THF, redissolve in EtOAc, wash with citric acid (10%), sat.

  , and brine.[1]

• Result: tert-Butyl 2-azaspiro[3.5]nonane-2-carboxylate is obtained as a colorless oil or low-melting solid.[1][2]

Medicinal Chemistry Applications

Strategic Substitution Points

The 2-azaspiro[3.5]nonane scaffold offers two primary vectors for functionalization:

• N-2 Position (Azetidine Nitrogen): The primary handle for coupling to aromatic cores, linkers, or solubilizing groups.[1][2]

• C-5/C-9 Positions (Cyclohexane Ring): Functionalization here is challenging but high-value.[1][2] Introduction of polarity (e.g., -OH, -F) at C-7 (distal to spiro center) is common to lower LogP.[1][2]

Case Study: Bupivacaine Analogs

Research has demonstrated the utility of replacing the piperidine ring of the anesthetic Bupivacaine with spirocyclic scaffolds.[2][4]

• Modification: Replacement of the N-butylpiperidine with N-butyl-7-oxa-2-azaspiro[3.5]nonane .

• Outcome:

  • Solubility: Increased aqueous solubility due to the ether oxygen.[1][2]

  • Toxicity: Reduced cardiotoxicity compared to the parent piperidine.[1][2]

  • Potency: Maintained anesthetic efficacy with a potentially wider therapeutic index.[1]

Decision Matrix: When to Use This Scaffold?

Caption: Decision matrix for implementing spiro[3.5] scaffolds in lead optimization.

References

• Burkhard, J. A., et al. (2010).[1] Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition. [1]

• Kirichok, A. A., & Yegorova, T. (2023).[1][5] Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry.

• Organic Syntheses. (1970).[1] tert-Butyl Azidoformate (Reference for Boc-protection methodologies). Organic Syntheses, Coll. Vol. 5, p.157.[1]

• BenchChem. (2025).[1][3] 2-Azaspiro[3.5]nonane hydrochloride Product Data. [1]

• Wuxi AppTec. (2011).[1] Patent CN102070640A: Method for synthesizing 1,7-diazaspiro[4.5]nonane and derivatives thereof (Related spiro-synthesis).[1][6] Google Patents.

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• 6. CN112321599A - Synthesis method of drug intermediate 7-oxo-2-azaspiro [3.5] nonane - Google Patents [patents.google.com]

role of 1-methylpyrazole moiety in kinase inhibitor design

[1][2][3][4][5][6]

The transition from a 1H-pyrazole to a 1-methylpyrazole involves a trade-off between hydrogen-bonding capability and physicochemical robustness.

Hydrogen Bonding & Electrostatics

• 1H-Pyrazole (Unmethylated): Acts as both a hydrogen bond donor (N1-H) and acceptor (N2). This makes it an ideal scaffold for the hinge region (e.g., Ruxolitinib), where it mimics the adenine ring of ATP. However, the N-H group is a "soft spot" for Phase II metabolism.

• 1-Methylpyrazole: The N-methylation abolishes the donor capacity, leaving only the N2 acceptor. This modification:

  • Prevents Tautomerism: Locks the aromatic system, ensuring a fixed dipole orientation for binding.

  • Increases Lipophilicity: Adds a hydrophobic methyl group (ΔLogP ≈ +0.5), which can be exploited to fill small hydrophobic pockets (e.g., the "gatekeeper" or solvent-front clefts).

  • Modulates Basicity: The inductive effect of the methyl group slightly increases the basicity of N2, potentially strengthening H-bonds with backbone amides if the geometry permits.

Metabolic Stability (The "Glucuronidation Switch")

One of the primary drivers for N-methylation is the blockade of N-glucuronidation .

• Mechanism: Uridine 5'-diphospho-glucuronosyltransferase (specifically UGT1A4 ) readily conjugates glucuronic acid to the N1-position of electron-rich pyrazoles.

• Consequence: This leads to rapid clearance and potentially variable pharmacokinetics (PK) due to genetic polymorphisms in UGT enzymes.[1]

• Solution: N-methylation sterically and chemically precludes this conjugation, significantly extending the half-life (

  ) of the inhibitor.

Table 1: Comparative Properties of Pyrazole Motifs in Kinase Inhibitors

Feature	1H-Pyrazole (e.g., Ruxolitinib)	1-Methylpyrazole (e.g., Avapritinib)
H-Bond Role	Donor & Acceptor (Hinge Binder)	Acceptor Only (Solvent Front/Tail)
Metabolic Risk	High (N-Glucuronidation via UGT1A4)	Low (Blocked N-dealkylation)
Solubility	Moderate (Polar N-H)	Lower (unless solubilizing tail added)
Selectivity	Low (Conserved Hinge Binding)	High (Targets non-conserved pockets)

Structural Biology & Binding Modes[3][6][8]

In "Type I" and "Type II" kinase inhibitors, the 1-methylpyrazole moiety rarely binds the hinge directly. Instead, it is often attached to the core scaffold (e.g., pyrimidine, triazine) to exploit specific spatial features of the ATP-binding cleft.

Case Study: Avapritinib (KIT/PDGFRA Inhibitor)

Avapritinib (BLU-285) exemplifies the use of 1-methylpyrazole to achieve exquisite selectivity for D816V-mutant KIT.

• Core Scaffold: A pyrrolotriazine ring binds the hinge.[1]

• Role of 1-Methylpyrazole: It is attached to the piperazine tail, projecting into the solvent-exposed region .[2]

• Interaction: The 1-methylpyrazole moiety positions itself to form a critical cation-π interaction with Arg597 (in KIT) or Arg680 (in PDGFRA). This interaction is unique to the active conformation stabilized by the inhibitor, driving its potency against the specific mutant.

• Selectivity: The methyl group fits into a shallow hydrophobic groove, while the N2 nitrogen remains available for water-mediated networks.

Case Study: Pralsetinib (RET Inhibitor)

Pralsetinib targets the RET kinase.[1][3][4][5][6][7]

• Binding Mode: The 1-methylpyrazole is linked to the central pyrimidine.

• Solvent Front: It occupies the "roof" of the solvent front.[4][7] Mutations at L730 (e.g., L730V/I) cause steric clashes with this moiety, highlighting its tight fit within the wild-type/fusion pocket. The methyl group is essential for optimal packing against the aliphatic side chains of the solvent front residues.

Visualization of Signaling & Logic

Diagram: Metabolic Fate & Design Logic

This diagram illustrates the decision tree for selecting a 1-methylpyrazole over a 1H-pyrazole based on metabolic risks.

Caption: Decision logic for N-methylation. While NH-pyrazoles suit the hinge, N-methyl derivatives are preferred for solvent-front interactions to block UGT1A4-mediated clearance.

Synthetic Protocols: Regioselective Installation

Synthesizing 1-methylpyrazoles often presents a regioselectivity challenge (N1 vs. N2 methylation). The following protocol ensures high regiocontrol.

Protocol: Regioselective Cyclocondensation

Objective: Synthesize a 1-methyl-3,5-disubstituted pyrazole without forming the regioisomeric mixture typical of post-synthetic methylation.

Reagents:

• Aryl/Alkyl methyl ketone (Starting material)

• Dimethylformamide dimethyl acetal (DMF-DMA)

• Methylhydrazine[1]

• Ethanol (Solvent)

Step-by-Step Workflow:

• Enaminone Formation:

  • Charge the reaction vessel with the aryl methyl ketone (1.0 eq) and DMF-DMA (1.2 eq).

  • Reflux for 4–6 hours.[1] Monitor by TLC for the disappearance of the ketone.

  • Mechanism:[8][1][9][10] Formation of an

    -unsaturated ketone intermediate (enaminone).

  • Concentrate in vacuo to yield the crude enaminone.[1]

• Cyclization (The Regio-determining Step):

  • Dissolve the crude enaminone in Ethanol (0.5 M).[1]

  • Cool to 0°C. Add Methylhydrazine (1.1 eq) dropwise.

  • Critical Note: The terminal nitrogen of methylhydrazine (

    ) is more nucleophilic than the substituted nitrogen ( ). It attacks the -carbon of the enaminone first.

  • Allow to warm to Room Temperature (RT) and stir for 2 hours.

  • Heat to reflux for 1 hour to drive dehydration/aromatization.[1]

• Purification:

  • Evaporate solvent.[1]

  • Recrystallize from Ethanol/Water or purify via Flash Chromatography (Hexane/EtOAc).[1]

  • Validation: Confirm regiochemistry via NOESY NMR (Interaction between N-Methyl protons and C5-substituent).

References

• Teuber, A., et al. (2024).[1][11] Avapritinib-based SAR studies unveil a binding pocket in KIT and PDGFRA. Nature Communications.[1]

• Fancelli, D., et al. (2021).[1][5] Potent and selective RET inhibitors: The discovery of Pralsetinib. Journal of Medicinal Chemistry.

• Zhang, Y., et al. (2023).[1] The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors. Molecules.

• Kaushik, D., et al. (2014).[1] Structure–Metabolism Relationships in the Glucuronidation of D-Amino Acid Oxidase Inhibitors. Journal of Medicinal Chemistry.

• Subbiah, V., et al. (2021).[1] Structural basis of acquired resistance to selpercatinib and pralsetinib in RET fusion-positive NSCLC. Nature Oncology.

Sources

• 1. drugs.com [drugs.com]
• 2. Avapritinib-based SAR studies unveil a binding pocket in KIT and PDGFRA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pralsetinib - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. communities.springernature.com [communities.springernature.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 9. Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes [organic-chemistry.org]
• 10. What is the mechanism of Pralsetinib? [synapse.patsnap.com]
• 11. 8pqb - c-KIT kinase domain in complex with avapritinib derivative 8 - Summary - Protein Data Bank Japan [pdbj.org]

Navigating the Physicochemical Landscape: An In-depth Technical Guide to the Lipophilicity and Solubility Profile of Spiro[3.5]nonane Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The spiro[3.5]nonane scaffold, a rigid three-dimensional motif, is an increasingly important building block in modern medicinal chemistry. Its unique conformational constraints and novel chemical space offer a compelling alternative to traditional flat, aromatic systems. A compound's success, however, is not solely dictated by its biological target affinity; its Absorption, Distribution, Metabolism, and Excretion (ADME) properties are paramount. Lipophilicity and aqueous solubility are two of the most critical physicochemical parameters governing this profile. This guide provides an in-depth exploration of the lipophilicity and solubility of spiro[3.5]nonane derivatives, offering field-proven insights into their measurement, prediction, and modulation. We will delve into the causal relationships between structural modifications and these key properties, providing a framework for the rational design of spiro[3.5]nonane-based drug candidates with optimized pharmacokinetic profiles.

The Spiro[3.5]nonane Core: A Gateway to Three-Dimensionality in Drug Design

The drive to "escape from flatland" in drug discovery has led to a surge of interest in scaffolds that provide enhanced three-dimensionality.[1] Spirocycles, compounds with two rings connected by a single common atom, are at the forefront of this movement.[1] The spiro[3.5]nonane core, consisting of a cyclobutane ring fused to a cyclohexane ring, offers a rigid framework that can orient substituents in precise vectors, potentially improving target binding and selectivity.[2]

The introduction of such spirocyclic systems can significantly influence a molecule's physicochemical properties.[3][4] By increasing the fraction of sp3-hybridized carbons (Fsp3), a metric correlated with higher clinical success rates, spirocycles can modulate solubility, lipophilicity, and metabolic stability. This guide will focus specifically on how the spiro[3.5]nonane scaffold and its derivatives navigate the delicate balance between lipophilicity and solubility, two properties that often lie in opposition but are both critical for oral bioavailability.

Decoding Lipophilicity and Solubility: The Twin Pillars of Drug Disposition

Lipophilicity , often quantified as the logarithm of the partition coefficient (logP) or distribution coefficient (logD), measures a compound's preference for a lipid-like (nonpolar) environment versus an aqueous (polar) one.[5] It is a crucial determinant of a drug's ability to cross biological membranes, its binding to plasma proteins, and its potential for off-target effects.[5][6]

• LogP: The partition coefficient between n-octanol and water of the neutral form of a molecule.

• LogD: The distribution coefficient at a specific pH (commonly 7.4), which accounts for both the neutral and ionized forms of a molecule. This is often more physiologically relevant for ionizable compounds.

Aqueous solubility is the maximum concentration of a compound that can dissolve in water. Poor aqueous solubility is a major hurdle in drug development, leading to low absorption and bioavailability, and posing significant challenges for formulation.[7]

The interplay between these two parameters is critical. A drug must have sufficient lipophilicity to permeate cell membranes but also adequate aqueous solubility to dissolve in the gastrointestinal tract and bloodstream.

The Lipophilicity and Solubility Profile of Spiro[3.5]nonane Derivatives: A Quantitative Overview

Table 1: Predicted Lipophilicity and Aqueous Solubility of Illustrative Spiro[3.5]nonane Derivatives

Compound	Structure	Substituent (R)	Predicted cLogP	Predicted Aqueous Solubility (logS)	Rationale for Physicochemical Change
1	Spiro[3.5]nonane	H	4.2[8]	-4.5	High lipophilicity and low solubility due to the purely aliphatic, non-polar hydrocarbon structure.
2	Spiro[3.5]nonan-1-ol	-OH	3.8	-3.8	The introduction of a hydroxyl group adds polarity and a hydrogen bond donor, slightly decreasing lipophilicity and increasing aqueous solubility.
3	Spiro[3.5]nonane-1-carboxylic acid	-COOH	3.5 (neutral)	-4.0 (neutral)	The carboxylic acid group is a strong polar and ionizable group. At physiological pH, it will be deprotonated, significantly increasing aqueous solubility and decreasing logD.
4	Spiro[3.5]nonan-1-amine	-NH2	3.6 (neutral)	-3.9 (neutral)	The amine group adds polarity and is basic. At physiological pH, it will be protonated, leading to a significant increase in aqueous solubility and a decrease in logD.
5	7-Azaspiro[3.5]nonane	-NH- in cyclohexane ring	2.1	-2.5	Incorporation of a nitrogen atom into the ring system significantly reduces lipophilicity and increases solubility. The increased basicity compared to a simple amine can lead to a greater reduction in logD at pH 7.4.[1]
6	Spiro[3.5]nonane-1,3-dione	=O at C1 and C3	1.9[2]	-2.8	The two ketone groups add significant polarity and hydrogen bond accepting capability, markedly reducing lipophilicity and enhancing solubility compared to the parent hydrocarbon.

Note: cLogP and logS values are estimations for illustrative purposes, based on established principles of physical organic chemistry and computational models. Actual experimental values may vary.

Methodologies for Determining Lipophilicity and Solubility

Accurate determination of lipophilicity and solubility is a cornerstone of preclinical drug development. Both experimental and computational methods are employed, each with its own set of advantages and limitations.

Experimental Protocols

This method directly measures the partitioning of a compound between n-octanol and an aqueous buffer.[9]

Causality Behind Experimental Choices: The shake-flask method is considered the benchmark due to its direct measurement of the equilibrium partitioning. The choice of buffer (e.g., phosphate-buffered saline at pH 7.4 for logD) is critical to mimic physiological conditions. The use of pre-saturated solvents ensures that the partitioning equilibrium is not skewed by the mutual miscibility of the two phases.

Step-by-Step Methodology:

• Preparation of Pre-saturated Solvents: Mix n-octanol and the aqueous buffer (e.g., PBS, pH 7.4) in a separation funnel. Shake vigorously and allow the layers to separate overnight.

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Partitioning: In a glass vial, add a known volume of the pre-saturated aqueous buffer and a known volume of the pre-saturated n-octanol. Add a small aliquot of the compound stock solution.

• Equilibration: Tightly cap the vial and shake it for a sufficient time (e.g., 1-24 hours) at a constant temperature to reach equilibrium.

• Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.

• Quantification: Carefully remove an aliquot from both the aqueous and n-octanol layers. Determine the concentration of the compound in each phase using a suitable analytical method (e.g., UV-Vis spectroscopy or LC-MS).

• Calculation:

  • P = [Concentration in Octanol] / [Concentration in Aqueous]

  • logP (or logD) = log10(P)

Self-Validation: The experiment should be run in triplicate. A control compound with a known logP value should be run in parallel to validate the experimental setup. The sum of the compound mass in both phases should be consistent with the initial amount added.

This is a high-throughput method that correlates a compound's retention time on a reverse-phase HPLC column with its lipophilicity.

Causality Behind Experimental Choices: Reverse-phase HPLC utilizes a nonpolar stationary phase (e.g., C18) and a polar mobile phase. Lipophilic compounds will have a stronger interaction with the stationary phase and thus a longer retention time. By calibrating the system with compounds of known logP, a reliable estimation can be made.

Step-by-Step Methodology:

• System Setup: Use a reverse-phase HPLC system with a C18 column. The mobile phase is typically a mixture of an aqueous buffer and an organic solvent (e.g., methanol or acetonitrile).

• Calibration: Prepare a set of standard compounds with well-established logP values spanning a relevant range. Inject each standard and record its retention time (t_R_).

• Calibration Curve: Plot the log of the retention factor (log k') against the known logP values of the standards. The retention factor k' = (t_R_ - t_0_) / t_0_, where t_0_ is the column dead time.

• Sample Analysis: Dissolve the test compound and inject it into the HPLC system under the same conditions as the standards. Record its retention time.

• logP Estimation: Calculate the log k' for the test compound and use the calibration curve to determine its estimated logP.

Causality Behind Experimental Choices: Kinetic solubility is a high-throughput method often used in early discovery to flag potential issues, measuring the solubility of a compound from a DMSO stock solution, which can sometimes lead to supersaturated solutions.[10] Thermodynamic solubility is a more accurate, equilibrium-based measurement and is the preferred method for lead optimization.[10]

Step-by-Step Methodology (Thermodynamic Shake-Flask):

• Sample Preparation: Add an excess amount of the solid test compound to a vial containing an aqueous buffer (e.g., PBS, pH 7.4).

• Equilibration: Agitate the suspension at a constant temperature for an extended period (typically 24-48 hours) to ensure equilibrium is reached.

• Separation: Separate the undissolved solid from the solution by filtration or centrifugation.

• Quantification: Determine the concentration of the compound in the clear aqueous filtrate/supernatant using a validated analytical method (e.g., LC-MS with a calibration curve). This concentration represents the thermodynamic solubility.

Computational Approaches

A variety of computational models are available to predict logP and solubility.[11][12] These are invaluable for in silico screening of virtual libraries.

• Atom-based methods (e.g., XLogP, ALOGP): These methods sum the contributions of individual atoms or fragments to the overall lipophilicity. They are fast and generally effective for compounds similar to those in their training sets.[8]

• Property-based methods: These utilize molecular properties like molecular weight, polar surface area, and hydrogen bond donors/acceptors to predict lipophilicity and solubility.

• Machine Learning and AI: Modern approaches use graph neural networks and other advanced algorithms trained on large datasets of experimental values to achieve higher prediction accuracy.[7][13]

Trustworthiness of Protocols: The reliability of computational predictions should always be assessed with caution. It is crucial to use multiple prediction algorithms and to validate the in silico results with experimental data for a representative set of compounds.

Visualizing the Workflow and Relationships

Diagram 1: Experimental Workflow for Physicochemical Profiling

Caption: Workflow for experimental determination of lipophilicity and solubility.

Diagram 2: Structure-Property Relationships for Spiro[3.5]nonane Derivatives

Caption: Impact of structural modifications on the physicochemical properties.

Conclusion and Future Directions

The spiro[3.5]nonane scaffold provides a robust and versatile platform for the design of novel therapeutics. Its inherent three-dimensionality offers advantages in exploring novel chemical space and achieving potent biological activity. However, the successful translation of these compounds into viable drug candidates hinges on the careful optimization of their physicochemical properties. As we have demonstrated, the lipophilicity and solubility of spiro[3.5]nonane derivatives can be rationally modulated through the introduction of polar and ionizable functional groups, as well as the incorporation of heteroatoms within the spirocyclic core.

A thorough understanding and application of the experimental and computational methodologies outlined in this guide are essential for any research program centered on this promising scaffold. By integrating early and accurate physicochemical profiling into the design-make-test-analyze cycle, researchers can significantly de-risk their projects and increase the probability of identifying spiro[3.5]nonane derivatives with not only potent biological activity but also the drug-like properties required for clinical success. Future work should focus on building larger, publicly accessible databases of experimental data for spirocyclic compounds to refine computational models and further empower the rational design of next-generation therapeutics.

References

• Hiesinger, K., Dar'in, D., Proschak, E., & Krasavin, M. (2021). Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 64(3), 150-183. [Link]

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• ResearchGate. (n.d.). Selected Applications of Spirocycles in Medicinal Chemistry. Request PDF. [Link]

• Royal Society of Chemistry. (2025, January 16). A new simple and efficient molecular descriptor for the fast and accurate prediction of log P. [Link]

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Methodological & Application

Strategic Application of Protecting Groups in the Synthesis of 2-Azaspiro[3.5]nonane Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 2-azaspiro[3.5]nonane scaffold is a key structural motif in medicinal chemistry, prized for its unique three-dimensional conformation which can lead to improved pharmacological properties. The synthesis of derivatives of this spirocycle often necessitates the temporary masking of the secondary amine to enable selective functionalization at other positions or to prevent undesired side reactions. This guide provides an in-depth analysis of protecting group strategies tailored for the 2-azaspiro[3.5]nonane core, with a focus on the widely used tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) groups.

The Imperative for Amine Protection in 2-Azaspiro[3.5]nonane Chemistry

The secondary amine in 2-azaspiro[3.5]nonane is a nucleophilic and basic center. This inherent reactivity can interfere with a wide range of synthetic transformations, including but not limited to, metal-catalyzed cross-coupling reactions, delicate oxidation or reduction steps, and strong base- or acid-mediated processes. The introduction of a protecting group mitigates this reactivity, rendering the nitrogen atom temporarily inert.[1]

The ideal protecting group for this purpose should be:

• Easy and efficient to install.

• Stable to a wide array of reaction conditions.

• Readily and selectively removed under mild conditions that do not compromise the integrity of the rest of the molecule.[1]

Strategic Selection of Protecting Groups: Boc vs. Cbz

The choice between the Boc and Cbz protecting groups is a critical strategic decision in the synthetic planning for 2-azaspiro[3.5]nonane derivatives. This choice is primarily dictated by the planned subsequent reaction steps and the overall functional group tolerance of the molecule.

The Tert-Butoxycarbonyl (Boc) Group: An Acid-Labile Shield

The Boc group is one of the most prevalent amine protecting groups in organic synthesis due to its general stability to a wide range of non-acidic conditions and its facile removal with acids.[2][3]

Key Characteristics:

• Stability: Stable to basic conditions, hydrogenolysis, and many nucleophiles.

• Cleavage: Removed under acidic conditions, typically with trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an organic solvent.[2][4][5] The mechanism involves the formation of a stable tert-butyl cation.[2]

The Benzyloxycarbonyl (Cbz or Z) Group: A Hydrogenolysis-Cleavable Moiety

The Cbz group, introduced by Bergmann and Zervas, was a foundational development in peptide synthesis and remains a versatile protecting group for amines.[6] Its defining feature is its cleavage by catalytic hydrogenolysis.

Key Characteristics:

• Stability: Generally stable to acidic and basic conditions.

• Cleavage: Most commonly removed by catalytic hydrogenolysis (e.g., H₂ with Pd/C), which yields the free amine, toluene, and carbon dioxide.[6][7] It can also be cleaved by strong acids, but this is less common.[8]

Decision-Making in Protecting Group Selection

The following flowchart provides a simplified guide for choosing between Boc and Cbz protection in the context of 2-azaspiro[3.5]nonane synthesis.

Caption: Decision flowchart for protecting group selection.

General Experimental Workflow

The synthesis of a functionalized 2-azaspiro[3.5]nonane derivative using a protecting group strategy typically follows the workflow outlined below.

Caption: General workflow for protected 2-azaspiro[3.5]nonane synthesis.

Protocols

Protocol 1: Boc Protection of 2-Azaspiro[3.5]nonane

This protocol describes the protection of the secondary amine of 2-azaspiro[3.5]nonane using di-tert-butyl dicarbonate (Boc₂O).

Materials:

• 2-Azaspiro[3.5]nonane

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA) or Sodium Bicarbonate (NaHCO₃)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2-azaspiro[3.5]nonane (1.0 equiv) in DCM or THF.

• Add triethylamine (1.2 equiv) or sodium bicarbonate (2.0 equiv) to the solution.

• Add a solution of di-tert-butyl dicarbonate (1.1 equiv) in the same solvent dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-12 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water or saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter and concentrate the organic layer under reduced pressure to yield the crude N-Boc-2-azaspiro[3.5]nonane, which can be purified by column chromatography if necessary.

Protocol 2: Acid-Mediated Deprotection of N-Boc-2-Azaspiro[3.5]nonane

This protocol details the removal of the Boc group using trifluoroacetic acid (TFA).

Materials:

• N-Boc-2-azaspiro[3.5]nonane

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve N-Boc-2-azaspiro[3.5]nonane (1.0 equiv) in DCM.

• Add trifluoroacetic acid (5-10 equiv) dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 1-3 hours, monitoring by TLC or LC-MS.[4]

• Upon completion, carefully neutralize the excess acid by the slow addition of saturated aqueous sodium bicarbonate solution until gas evolution ceases.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter and concentrate the organic layer under reduced pressure to obtain the deprotected 2-azaspiro[3.5]nonane derivative.

Protocol 3: Cbz Protection of 2-Azaspiro[3.5]nonane

This protocol describes the protection of the secondary amine of 2-azaspiro[3.5]nonane using benzyl chloroformate (Cbz-Cl).

Materials:

• 2-Azaspiro[3.5]nonane

• Benzyl chloroformate (Cbz-Cl)

• Sodium bicarbonate (NaHCO₃) or Sodium hydroxide (NaOH)

• Tetrahydrofuran (THF) and Water

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2-azaspiro[3.5]nonane (1.0 equiv) in a mixture of THF and water (e.g., 2:1).

• Add sodium bicarbonate (2.0 equiv) or an aqueous solution of sodium hydroxide to maintain a basic pH.[7][9]

• Cool the mixture to 0 °C and add benzyl chloroformate (1.1 equiv) dropwise.

• Stir the reaction mixture at 0 °C to room temperature for 3-20 hours, monitoring by TLC or LC-MS.[7][9]

• Dilute the reaction mixture with water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the organic layer under reduced pressure. The crude N-Cbz-2-azaspiro[3.5]nonane can be purified by column chromatography.

Protocol 4: Hydrogenolysis of N-Cbz-2-Azaspiro[3.5]nonane

This protocol details the removal of the Cbz group via catalytic hydrogenolysis.

Materials:

• N-Cbz-2-azaspiro[3.5]nonane

• Palladium on carbon (10% Pd/C)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂)

• Celite®

Procedure:

• Dissolve N-Cbz-2-azaspiro[3.5]nonane (1.0 equiv) in methanol or ethanol in a flask suitable for hydrogenation.

• Carefully add 10% Pd/C (5-10 mol% Pd) to the solution.

• Evacuate the flask and backfill with hydrogen gas (this process should be repeated three times).

• Stir the reaction mixture vigorously under a hydrogen atmosphere (a balloon is often sufficient for small-scale reactions) at room temperature.

• Monitor the reaction by TLC or LC-MS. The reaction time can vary from a few hours to overnight.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst. Caution: Pd/C can be pyrophoric and should be handled with care, preferably kept wet.

• Rinse the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the deprotected 2-azaspiro[3.5]nonane derivative.

Comparative Summary of Protecting Group Strategies

Feature	Boc Protection	Cbz Protection
Protecting Reagent	Di-tert-butyl dicarbonate (Boc₂O)	Benzyl chloroformate (Cbz-Cl)
Protection Conditions	Basic (e.g., TEA, NaHCO₃), mild	Basic (e.g., NaHCO₃, NaOH), mild
Stability	Stable to base, hydrogenolysis, nucleophiles	Stable to acid (moderate), base
Deprotection Method	Acidolysis (TFA, HCl)	Hydrogenolysis (H₂, Pd/C)
Byproducts of Deprotection	Isobutylene, CO₂	Toluene, CO₂
Key Advantage	Orthogonal to Cbz and other hydrogenolysis-labile groups	Orthogonal to acid-labile groups like Boc
Potential Incompatibility	Unstable to strong acids	Incompatible with reducible groups (alkenes, etc.)

Orthogonal Protecting Group Strategies

In the synthesis of more complex 2-azaspiro[3.5]nonane derivatives that may contain multiple reactive functional groups, an orthogonal protecting group strategy is essential.[1][10] This approach allows for the selective deprotection of one group in the presence of others.[11] For instance, a molecule bearing both a Boc-protected amine and a Cbz-protected alcohol can have the Boc group removed with acid without affecting the Cbz group, and vice versa, the Cbz group can be removed by hydrogenolysis without cleaving the Boc group. This level of control is paramount in the efficient and high-yielding synthesis of intricate drug candidates.

References

• Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism –. [Link]

• University of Bristol. VI Protecting Groups and Orthogonal Protection Strategies. [Link]

• Beilstein Journals. EXPERIMENTAL PROCEDURES. [Link]

• Scott K. Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. J. Chem. Pharm. Res. 2024; 16:131. [Link]

• ResearchGate. An Orthogonal Protection Strategy for the Synthesis of 2-Substituted Piperazines. [Link]

• ResearchGate. (PDF) Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. [Link]

• Organic Chemistry Portal. Boc Deprotection - TFA - Common Organic Chemistry. [Link]

• Google Patents. Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof.

• ResearchGate. Synthesis of Orthogonally Protected 2,6-Diazaspiro[3.5]nonane and 2,6-Diazaspiro[3.4]octane Analogues as Versatile Building Blocks in Medicinal Chemistry | Request PDF. [Link]

• PubMed. Rapid deprotection of N-Boc amines by TFA combined with freebase generation using basic ion-exchange resins. [Link]

• Kocienski, P. J. Protecting Groups. 1.2 Deprotection: The Concept of Orthogonal Sets. [Link]

• French-Ukrainian Journal of Chemistry. Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. [Link]

• PubMed. Asymmetric Synthesis of Substituted 2-Azaspiro[3.5]nonan-1-ones: An Enantioselective Synthesis of the Cholesterol Absorption Inhibitor (+)-SCH 54016. [Link]

• The Royal Society of Chemistry. Experimental Procedures. [Link]

• Scribd. Rapid N-Boc Deprotection with TFA | PDF | Chemistry | Physical Sciences. [Link]

• Organic Syntheses. Preparation of Mono-‐Cbz Protected Guanidines. [Link]

• PubMed. Rapid and Practical Transfer Hydrogenation for Cleavage of N‑Cbz Protected Amines Using a Supported Palladium Catalyst Under Microwave Irradiation. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• ResearchGate. The Hydrogenolysis of N-Benzyl Groups with Magnesium and Ammonium Formate. [Link]

• Semantic Scholar. Efficient solventless technique for Boc-protection of hydrazines and amines. [Link]

• Technical Disclosure Commons. Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. [Link]

• MDPI. Recent Progress of Hydrogenation and Hydrogenolysis Catalysts Derived from Layered Double Hydroxides. [Link]

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Title: A Comprehensive Guide to the Handling and Storage of Hygroscopic Spiro-Amine Salts

An Application Note from the Senior Application Scientist

Introduction: The Unique Challenges of Hygroscopic Spiro-Amine Salts

Spiro-amine salts are a class of compounds with significant potential in pharmaceutical development, valued for their complex three-dimensional structures and biological activity. However, their utility is often paired with a significant handling challenge: hygroscopicity. This guide provides an in-depth framework for researchers, scientists, and drug development professionals to maintain the integrity of these valuable materials by establishing robust handling and storage protocols.

Defining Hygroscopicity and Its Impact

Hygroscopicity is the inherent property of a substance to attract and hold water molecules from the surrounding environment, either by absorption or adsorption.[1] For active pharmaceutical ingredients (APIs) like spiro-amine salts, uncontrolled moisture uptake is not a trivial matter. It can trigger a cascade of deleterious physical and chemical changes.[2][3]

• Physical Degradation: Moisture absorption can lead to physical changes such as caking, clumping, and increased volume.[4] In cases of high hygroscopicity, it can induce deliquescence, where the solid dissolves in the absorbed water, completely altering its physical form.[5]

• Chemical Degradation: Water is a reactant and can facilitate degradation pathways like hydrolysis, particularly in molecules with susceptible functional groups such as esters or amides.[3][6] This can lead to a loss of potency, the formation of impurities, and a reduced shelf-life.[7][8]

• Compromised Data Integrity: In a research setting, unaccounted-for water content can lead to significant errors in weighing, affecting the accuracy of concentrations, and ultimately compromising the validity of experimental results.[9]

Specific Vulnerabilities of Spiro-Amine Salts

The spiro-amine salt structure presents specific stability concerns. The amine functional group itself is susceptible to oxidation and thermal degradation.[10] Furthermore, the complex ring systems can be strained and may contain functionalities prone to acid- or base-catalyzed hydrolysis, a process that is significantly accelerated by the presence of water.[6][11] Salt forms, while often used to enhance solubility, can also influence the overall hygroscopic nature of the molecule.[12][13]

Foundational Principles of Environmental Control

The cornerstone of preserving hygroscopic compounds is the rigorous control of their immediate environment. The goal is to create a micro-environment for the sample that is consistently dry and stable.

Humidity Control: The First Line of Defense

The most critical factor is controlling the ambient relative humidity (RH). Manufacturing and laboratory environments should ideally be equipped with dehumidification systems to maintain low RH levels, often targeting a range of 20-40% RH for handling highly sensitive materials.[9][14]

Temperature Management: Preventing Thermal and Condensation Effects

Stable temperature control is crucial. Most compounds should be stored at a controlled room temperature (15°C to 25°C) to minimize the rate of thermal degradation.[14][15] It is equally important to avoid large temperature fluctuations. Moving a container from a cold to a warm, humid environment can cause condensation to form inside the packaging, directly exposing the material to liquid water.[15]

Inert Atmosphere: The Ultimate Protection

For compounds that are sensitive not only to moisture but also to oxygen, handling and storage under an inert atmosphere (e.g., nitrogen or argon) is mandatory.[16] This technique provides the highest level of protection by displacing both water vapor and reactive oxygen. Common methods include the use of glove boxes and Schlenk lines.[17][18]

Storage Protocols: From Receipt to Long-Term Archiving

A systematic approach to storage is essential throughout the lifecycle of the compound.

Initial Receipt and Inspection

Upon receiving a new shipment, inspect the packaging for integrity. If the primary container appears compromised, the material should be flagged for immediate characterization to assess its purity and water content before use. The material should be promptly moved to a designated, controlled storage environment.

Short-Term (In-Use) Storage

For containers that are accessed frequently, the risk of moisture ingress is highest.

• Secondary Containment: Place the primary container inside a larger, airtight secondary container (such as a desiccator cabinet or a heat-sealed Mylar bag) that contains a desiccant.[19][20]

• Desiccants: Use indicating silica gel or molecular sieves to absorb moisture that enters the secondary container during transfers.[1][8] Ensure the desiccant is active (e.g., blue for silica gel) and regenerate or replace it when saturated.

• Headspace Minimization: As material is used, the headspace in the container increases, trapping more ambient air with each opening.[20] Consider aliquoting the bulk material into smaller, single-use vials to minimize this effect.

Long-Term Storage

For archival samples or bulk material, long-term storage protocols must ensure maximum protection.

• Inert Atmosphere Overlay: Before sealing, flush the container's headspace with an inert gas like argon or nitrogen to displace any moist air.[16]

• Sealing: Use high-quality containers with robust seals. For extra protection, wrap the cap and neck of the container with Parafilm®.[20]

• Packaging: Vacuum-sealing the primary container within a multi-layer foil pouch provides an excellent barrier against water vapor permeation.[20][21]

Data Presentation: Recommended Storage Conditions

Sensitivity Level	Primary Container	Secondary Container	Atmosphere	Temperature	Key Considerations
Slightly Hygroscopic	Tightly-sealed glass or HDPE bottle[14]	Airtight container or sealed bag with desiccant[8][20]	Air (low RH)	15-25°C[15]	Minimize time open to atmosphere; reseal promptly.
Hygroscopic	Tightly-sealed glass bottle with Parafilm® seal[20]	Desiccator cabinet or vacuum-sealed foil pouch with desiccant[19][21]	Air (controlled low RH, <40%)[14]	15-25°C	Aliquot into smaller quantities to protect bulk material.
Very Hygroscopic / Moisture-Sensitive	Fused-seal glass ampoule or septum-capped vial[22]	N/A (if properly sealed)	Inert Gas (Nitrogen/Argon)[16][17]	15-25°C	Requires handling in a glove box or with Schlenk techniques.[17][18]

Visualization: Decision-Making Workflow for Storage

Caption: General workflow for weighing a hygroscopic sample.

Characterization and Troubleshooting

Protocol: Basic Hygroscopicity Assessment

Objective: To qualitatively assess the hygroscopicity of a new compound using saturated salt solutions to create controlled humidity environments. [1][4]

• Prepare Humidity Chambers: In several small desiccators or sealable glass jars, place a saturated solution of different salts to create fixed RH points (e.g., NaCl for ~75% RH, MgCl₂ for ~33% RH). Ensure there is an excess of solid salt in the solutions. [4]2. Sample Preparation: Weigh approximately 10-20 mg of the spiro-amine salt into three pre-weighed, shallow sample vials. Record the initial dry weight accurately.

• Exposure: Place one vial in each humidity chamber, ensuring it is suspended above the salt solution. Seal the chambers.

• Monitor: After a set period (e.g., 24 hours), quickly remove each vial and re-weigh it.

• Calculate & Classify: Calculate the percentage weight gain for each RH condition. A significant weight gain (>5% at 75% RH) indicates that the material is very hygroscopic and requires the most stringent handling protocols. [4]

Troubleshooting Guide

Problem Observed	Potential Cause	Recommended Action & Prevention
Material is "caked" or clumped in the bottle.	Moisture absorption during previous handling or from improper sealing. [5][14]	The material has already been compromised. Characterize a small sample for purity/water content before use. Prevent by aliquoting material into smaller vials and using secondary containment with desiccant.
Mass reading on the balance is constantly increasing.	Rapid moisture uptake from the atmosphere.	The material is highly hygroscopic. Move the weighing process to a glove box or controlled humidity environment immediately. [17]
Inconsistent results in bioassays or chemical reactions.	Inaccurate concentration of stock solutions due to unaccounted-for water weight in the solid.	Re-prepare stock solutions using stringent anhydrous techniques. Perform Karl Fischer titration to determine the exact water content of the solid and adjust calculations accordingly.
Formation of new impurities detected by HPLC/LC-MS.	Chemical degradation, likely hydrolysis, accelerated by moisture. [6]	Review all handling and storage procedures. Ensure anhydrous solvents and dry glassware are used. Store the material under an inert atmosphere. [16]

Conclusion

The chemical and physical integrity of hygroscopic spiro-amine salts is directly dependent on the rigor of the protocols used for their handling and storage. By understanding the fundamental principles of moisture control and implementing systematic procedures for storage, weighing, and solution preparation, researchers can protect these sensitive compounds from degradation. Adherence to these guidelines will ensure the reliability and reproducibility of experimental data, ultimately accelerating the drug development process.

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• How do you handle hygroscopic salts? (2016, September 14). HepatoChem.
• Estillore, A. D., Morris, H. S., Or, V. W., et al. (2017). Linking hygroscopicity and the surface microstructure of model inorganic salts, simple and complex carbohydrates, and authentic sea spray aerosol particles. Physical Chemistry Chemical Physics, 19(31), 21101-21111.
• Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. (2022, June 28). Pharma Excipients.
• Humidity controlled storage in pharmaceutical applications. (n.d.). Dry All.
• Salt Selection in Drug Development. (2026, February 13). Pharmaceutical Technology.
• Degradability, Thermal Stability, and High Thermal Properties in Spiro Polycycloacetals Partially Derived from Lignin. (2021, July 28). Polymer Chemistry.
• Handling and storage protocols for hygroscopic sultamicillin hydrochloride powder. (2025, December). BenchChem.
• Al-Sayah, M. A., & Chatterjee, P. (2018). Artifactual degradation of secondary amine-containing drugs during accelerated stability testing when saturated sodium nitrite solutions are used for humidity control. Journal of Pharmaceutical and Biomedical Analysis, 150, 233-238.
• Zografi, G. (2008). Characterization of the "hygroscopic" properties of active pharmaceutical ingredients. Journal of Pharmaceutical Sciences, 97(8), 2919-2929.
• Bressa, F., et al. (2013). Hydrothermal Degradation of Amino Acids. International Journal of Molecular Sciences, 14(1), 1083-1101.
• Pikal, M. J. (2011). Development of lyophilization cycle and effect of excipients on the stability of catalase during.... AAPS PharmSciTech, 12(2), 543-551.
• Veronica, N., Heng, P. W. S., & Liew, C. V. (2022, December 25). Relative Humidity Cycling: Implications on the Stability of Moisture-Sensitive Drugs in Solid Pharmaceutical Products. Pharma Excipients.
• Welch, C. J., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Journal of Pharmaceutical Sciences, 106(8), 1943-1956.
• Zhang, Y., et al. (2023). Influence Mechanism of Drug–Polymer Compatibility on Humidity Stability of Crystalline Solid Dispersion. Polymers, 15(23), 4524.
• Lyophilization method to improve excipient crystallization. (n.d.). Google Patents.
• Hygroscopic Materials and Characterization Techniques for Fiber Sensing Applic
• Evaluating the Stability of Pharmaceuticals under Different Environmental Conditions. (n.d.). Letters in High Energy Physics.
• Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO2 Absorption Process. (n.d.). Molecules.
• Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. (n.d.). Environmental Science & Technology.
• Degradation discovery could extend solar cell lifetime. (2014, April 9). Advanced Science News.
• Effect of moisture on solid state stability. (2023, September 1). ResearchGate.

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• 5. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
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Troubleshooting & Optimization

Technical Support Center: Chiral Resolution of 1-Substituted 2-Azaspiro[3.5]nonanes

Welcome to the technical support center for the chiral resolution of 1-substituted 2-azaspiro[3.5]nonane derivatives. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of separating these valuable enantiomers. As spirocyclic scaffolds are increasingly vital in drug discovery, achieving high enantiomeric purity is a critical step.[1] This resource provides in-depth, experience-driven answers to common challenges, detailed troubleshooting protocols, and the scientific rationale behind our recommendations.

Overview of Resolution Strategies

The separation of enantiomers, which share identical physical properties in an achiral environment, requires introducing a chiral element to create diastereomeric interactions.[2] For a 1-substituted 2-azaspiro[3.5]nonane, a secondary amine, three primary strategies are employed.

Caption: Comparative workflow of the three primary chiral resolution strategies.

Frequently Asked Questions (FAQs)

Q1: Which resolution method should I try first for my novel 1-substituted 2-azaspiro[3.5]nonane?

A1: The choice depends on your scale, timeline, and available equipment.

• For rapid, small-scale (mg) analysis and initial enantiopurity assessment: Direct Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) is unmatched in speed. It provides an immediate analytical method to track the success of other resolution techniques.

• For moderate to large-scale (grams to kg) synthesis: Diastereomeric salt crystallization is often the most economical and scalable method.[3] It leverages classical chemical principles and standard laboratory equipment. However, it requires significant empirical screening of chiral acids and solvents.[3]

• When other methods fail or for a "green chemistry" approach: Enzymatic kinetic resolution offers high selectivity under mild conditions.[4][5] Its main drawback is a theoretical maximum yield of 50% for a single enantiomer, unless the unwanted enantiomer can be racemized and recycled.[6][7]

Feature	Diastereomeric Salt Resolution	Chiral Chromatography (HPLC/SFC)	Enzymatic Kinetic Resolution
Principle	Forms diastereomeric salts with different solubilities.[2]	Differential interaction with a Chiral Stationary Phase (CSP).[8]	Enzyme selectively reacts with one enantiomer.[6]
Typical Scale	Milligrams to Kilograms	Micrograms to Grams (Prep HPLC/SFC)	Milligrams to Kilograms
Pros	Highly scalable, cost-effective at scale, well-established.[3]	Fast method development, high-purity, analytical & preparative.[8]	High enantioselectivity, mild conditions, "green" approach.[4]
Cons	Labor-intensive screening, success is unpredictable, can be an art.[9]	High cost of stationary phases and solvents, limited throughput on a large scale.[3]	Max 50% yield for desired enantiomer, requires enzyme screening.[6]
Key Parameters	Chiral resolving agent, solvent, temperature, stoichiometry.[10]	Chiral column, mobile phase, flow rate, temperature.	Enzyme type, acylating agent, solvent, time.

Troubleshooting Guide: Diastereomeric Salt Resolution

This method relies on the differential solubility of diastereomeric salts formed between your racemic amine and a chiral resolving agent.[10]

Problem: No crystallization occurs after adding the chiral acid.

• Potential Cause 1: High Solubility of Both Diastereomeric Salts. The selected solvent system may be too effective at solvating both salts, preventing either from reaching its saturation point.

  • Solution: Systematically re-screen solvents. Start with a solvent in which your freebase amine is soluble but has moderate polarity (e.g., ethanol, isopropanol, acetone, ethyl acetate). If no crystals form, gradually add a less polar anti-solvent (e.g., heptane, MTBE) to induce precipitation. This process can be automated with parallel screening tools to save time.[11]

• Potential Cause 2: Oil Formation (Oiling Out). The salt has precipitated as a liquid phase instead of a solid. This is common when the melting point of the salt is lower than the temperature of the experiment or when solubility is excessively high.

  • Solution:

    • Lower the Temperature: Cool the solution slowly to see if the oil solidifies.

    • Dilute the Solution: Oiling out can be a concentration effect. Add more solvent.

    • Change the Solvent: Switch to a solvent system where the salt has lower solubility.

    • Use Seeding: If you have any crystalline material, add a seed crystal to encourage ordered crystal growth.

• Potential Cause 3: Incorrect Stoichiometry. The molar ratio of the resolving agent to the racemic amine is critical. While a 0.5 equivalent of resolving agent is a common starting point (to crystallize one enantiomer), this is not always optimal.

  • Solution: Screen different molar ratios. Studies have shown that ratios greater than 1.5 can sometimes be beneficial, especially with di- or tri-protic acids, by shifting the complex acid-base equilibria.[10]

Protocol: Screening for Diastereomeric Salt Resolution

• Amine Preparation: Dissolve a known quantity (e.g., 100 mg) of your racemic 1-substituted 2-azaspiro[3.5]nonane in a screening solvent (e.g., 1-2 mL of methanol, ethanol, or ethyl acetate) in several vials.

• Resolving Agent Addition: Prepare stock solutions of various chiral acids (e.g., (+)-Tartaric acid, (-)-Dibenzoyl-L-tartaric acid, (R)-(-)-Mandelic acid, (+)-Camphor-10-sulfonic acid). Add 0.5-1.0 equivalents of each acid to a separate vial containing the amine.

• Observation at Room Temperature: Stir the vials for several hours. Note any spontaneous precipitation.

• Induce Crystallization: If no solids form, try the following sequentially:

  • Scratch the inside of the vial with a glass rod.

  • Slowly add an anti-solvent (e.g., hexane) until turbidity appears.

  • Cool the vials to 0-5 °C and let stand overnight.

• Isolate and Analyze: If solids form, filter the crystals, wash with a small amount of cold solvent, and dry.

• Validation:

  • Liberate the free amine from the salt by dissolving the crystals in a minimal amount of water, adding a base (e.g., 1M NaOH) until the pH is >10, and extracting the amine with an organic solvent (e.g., dichloromethane).

  • Analyze the extracted amine by chiral HPLC to determine the enantiomeric excess (ee) of the crystallized material. An effective resolution will show significant enrichment of one enantiomer.

Caption: Decision workflow for diastereomeric salt resolution screening.

Troubleshooting Guide: Chiral HPLC/SFC

Direct separation on a Chiral Stationary Phase (CSP) is the most common analytical technique and a viable preparative method.[12] The separation relies on the formation of transient diastereomeric complexes between the enantiomers and the chiral selector on the stationary phase.[13]

Problem: No separation of enantiomers is observed (single peak).

• Potential Cause 1: Incorrect Chiral Stationary Phase (CSP). Not all CSPs work for all molecules. Amines, particularly cyclic ones, often show good resolution on polysaccharide-based (e.g., amylose or cellulose derivatives) or Pirkle-type columns.[14][15]

  • Solution: Screen a set of orthogonal CSPs. A good starting set includes columns based on:

    • Amylose tris(3,5-dimethylphenylcarbamate)

    • Cellulose tris(3,5-dimethylphenylcarbamate)

    • A Pirkle-type phase (e.g., Whelk-O 1)

    • A macrocyclic glycopeptide phase (e.g., Teicoplanin-based)

• Potential Cause 2: Suboptimal Mobile Phase. The mobile phase composition dictates the strength of interaction between the analyte and the CSP.

  • Solution:

    • Add an Amine Modifier: For basic compounds like 2-azaspiro[3.5]nonanes, severe peak tailing and poor resolution can occur due to strong interactions with residual silanols on the silica support. Adding a small amount of a basic modifier (e.g., 0.1% diethylamine or triethylamine) to the mobile phase is critical to improve peak shape and achieve separation.[8]

    • Vary the Alcohol Modifier: In normal phase mode (e.g., Hexane/Ethanol), change the alcohol (e.g., switch to isopropanol or n-propanol) and vary its percentage. Small changes can dramatically affect selectivity.

    • Switch Elution Mode: If normal phase fails, try polar organic mode (e.g., Methanol or Acetonitrile with additives) or reversed-phase if the molecule has sufficient hydrophobicity.

Protocol: Chiral HPLC Method Development Screening

• Column Selection: Choose 2-3 columns from the recommended list above.

• Initial Mobile Phase Screening: Prepare the following mobile phases. The addition of an acidic or basic modifier is crucial for acidic or basic analytes, respectively.[8]

  • Mobile Phase A: 90:10 Hexane / Isopropanol (+ 0.1% Diethylamine)

  • Mobile Phase B: 80:20 Hexane / Isopropanol (+ 0.1% Diethylamine)

  • Mobile Phase C: 100% Methanol (+ 0.1% Diethylamine)

• Execution:

  • Equilibrate the first column with Mobile Phase A for at least 15 minutes.

  • Inject the racemic sample (approx. 1 mg/mL).

  • Run the analysis. If no separation, switch to Mobile Phase B, then C.

  • Repeat the process for each selected column.

• Optimization: Once baseline or partial separation is achieved, optimize the resolution (Rs) by:

  • Fine-tuning the isocratic ratio: Adjust the percentage of the alcohol modifier in 1-2% increments.

  • Lowering the temperature: Running at a lower temperature (e.g., 15-25 °C) often improves resolution at the cost of longer retention times and higher backpressure.

Parameter	Starting Condition	Troubleshooting Action	Rationale
CSP	Amylose or Cellulose-based	Screen Pirkle-type or glycopeptide columns	Different chiral recognition mechanisms may be required.
Mobile Phase	Hexane/IPA (85/15)	Switch alcohol (EtOH), vary ratio (95/5 to 70/30)	Modifies hydrogen bonding and dipole interactions with the CSP.[13]
Additive	0.1% Diethylamine (DEA)	Increase to 0.2% or switch to Triethylamine (TEA)	Suppresses non-enantioselective ionic interactions with the support.[8]
Flow Rate	1.0 mL/min	Decrease to 0.5-0.8 mL/min	Increases interaction time with the CSP, often improving resolution.
Temperature	Ambient (~25 °C)	Decrease to 15 °C	Enhances the stability of transient diastereomeric complexes.

References

• Kinetic resolution of racemic 1p with chiral spiro phosphoramides a. ResearchGate. Available from: [Link]

• Chiral resolution. Wikipedia. Available from: [Link]

• WO2013007371A2 - Kinetic resolution of chiral amines.Google Patents.

• A green, fully enzymatic procedure for amine resolution, using a lipase and a penicillin G acylase. Royal Society of Chemistry. Available from: [Link]

• Design, Synthesis, and Application of a Type of Chiral Spirocyclic Naphthylamines. Journal of the American Chemical Society. Available from: [Link]

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. ACS Chemical Reviews. Available from: [Link]

• Asymmetric Synthesis of Substituted 2-Azaspiro[3.5]nonan-1-ones: An Enantioselective Synthesis of the Cholesterol Absorption Inhibitor (+)-SCH 54016. The Journal of Organic Chemistry. Available from: [Link]

• Chiral Columns for enantiomer separation by HPLC. Sumika Chemical Analysis Service. Available from: [Link]

• Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs. Available from: [Link]

• Enzymatic resolution of racemic amines in a continuous reactor in organic solvents. Biotechnology and Bioengineering. Available from: [Link]

• Part 6: Resolution of Enantiomers. Chiralpedia. Available from: [Link]

• Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Royal Society of Chemistry. Available from: [Link]

• Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. MDPI. Available from: [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available from: [Link]

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry. Available from: [Link]

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Pharma Group. Available from: [Link]

• Resolution (Separation) of Enantiomers. Chemistry Steps. Available from: [Link]

• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available from: [Link]

• Simultaneous chiral resolution of two racemic compounds by preferential cocrystallization. ChemRxiv. Available from: [Link]

• Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. MDPI. Available from: [Link]

• Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof.Google Patents.

• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. BioDuro. Available from: [Link]

• Expanding the toolbox: Resolving racemates. Symeres. Available from: [Link]

• Enantiomers and Their Resolution. MDPI. Available from: [Link]

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• 2. Resolution (Separation) of Enantiomers - Chemistry Steps [chemistrysteps.com]
• 3. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 4. A green, fully enzymatic procedure for amine resolution, using a lipase and a penicillin G acylase - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Enzymatic resolution of racemic amines in a continuous reactor in organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 7. rsc.org [rsc.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Chiral resolution - Wikipedia [en.wikipedia.org]
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• 14. scas.co.jp [scas.co.jp]
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troubleshooting cyclization failures in spiro-azetidine formation

Technical Support Center: Spiro-Azetidine Synthesis Subject: Troubleshooting Cyclization Failures in Spiro-Azetidine Formation Ticket ID: #AZT-SPIRO-001 Responder: Dr. Aris Thorne, Senior Application Scientist

Introduction: The Four-Membered Paradox

Welcome to the technical support hub for strained heterocycle synthesis. You are likely here because your LCMS shows starting material, polymerization, or elimination products, but not your desired spiro-azetidine.

Spiro-azetidines represent a unique synthetic paradox: they are thermodynamically disfavored (due to ~26 kcal/mol of ring strain) yet kinetically accessible if the transition state is strictly controlled. Unlike forming a piperidine or pyrrolidine, you cannot rely on entropy alone. Success requires forcing the molecule into a conformation where the only available pathway is ring closure.

This guide breaks down the three most common failure modes: Nucleophilic Displacement (

) , Pd-Catalyzed C-H Activation , and Photoredox Cycloaddition .

Module 1: Intramolecular Nucleophilic Substitution ( )

The Scenario: You are cyclizing an amino-alcohol derivative (mesylate/tosylate) using a base, but observing low yields, dimers, or elimination products.

Diagnostic Workflow

Figure 1: Decision matrix for diagnosing failures in nucleophilic ring closure.

Critical Failure Points & Solutions

Q1: Why am I getting the elimination product (alkene) instead of the ring? Technical Insight: This is a competition between

elimination and cyclization. In spiro-systems, the steric bulk around the quaternary center often retards the nucleophilic attack, allowing the base to deprotonate the -carbon instead.

• The Fix:

  • Base Selection: Switch from "hard" bases (NaH) to bulky, non-nucleophilic bases like KOtBu or KHMDS .

  • Solvent Effect: Use a polar aprotic solvent (DMF or DMSO) to solvate the cation and increase the "nakedness" (reactivity) of the amide anion.

Q2: My reaction stalls even with a Tosylate (OTs) leaving group. Why? Technical Insight: The "Gem-Dialkyl" or Thorpe-Ingold Effect is critical here. If your tether is unsubstituted, the rotational freedom allows the nucleophile and electrophile to drift apart.

• The Fix:

  • Leaving Group Hierarchy: Switch to Mesylate (OMs) (smaller, less steric hindrance) or Nosylate (ONs) (more electron-withdrawing, faster rate).

  • Catalytic Additive: Add TBAI (Tetrabutylammonium iodide) (10-20 mol%). This generates an alkyl iodide in situ (Finkelstein reaction), which is a far superior leaving group than sulfonate esters.

Data: Leaving Group Relative Reactivity (

)

Leaving Group	(Approx)	Comment
Tosylate (OTs)	1	Bulky, good for unhindered 1° alcohols.
Mesylate (OMs)	~2-5	Smaller, better for sterically crowded spiro-centers.
Iodide (I)	~100	Generated in situ via TBAI; highly reactive.
Nosylate (ONs)	~1000	extremely reactive; use if cyclization is very slow.

Module 2: Palladium-Catalyzed C-H Activation

The Scenario: You are attempting to form the spiro-ring by activating a C(

)-H bond using a Pd(II) catalyst and a directing group (e.g., Picolinamide), but the catalyst dies or yields are low.

Mechanism & Failure Analysis

Figure 2: Simplified catalytic cycle highlighting the critical palladacycle intermediate.

Q3: The reaction turns black (Pd black precipitation) immediately. What is happening? Technical Insight: This indicates catalyst decomposition before the turnover-limiting step. In C(

)-H activation, the formation of the high-energy Pd(IV) intermediate is difficult. If the oxidant (e.g., PhI(OAc)2) is not engaging quickly, the Pd(II) disproportionates.

• The Fix:

  • Solvent: Ensure strictly anhydrous conditions. Water causes hydrolytic scrambling of the Pd-ligand complex.

  • Ligand: Use electron-deficient ligands like P(C6F5)3 to stabilize the electron-rich Pd species during the cycle.

Q4: I see the "directed" product, but it's not cyclized (Protodehalogenation). Technical Insight: The C-H activation happened, but the reductive elimination (ring closure) failed. The Pd-C bond was protonated instead of forming the C-N bond.

• The Fix:

  • Base Strength: You need a base that buffers the generated acid but doesn't poison the catalyst. Cs2CO3 or Ag2CO3 are standard. Avoid amines which bind Pd.

  • Temperature: Reductive elimination from Pd(IV) to form a strained 4-membered ring has a high activation energy. Increase temperature to 100-120°C .

Module 3: Photoredox & [2+2] Cycloaddition

The Scenario: Using visible light (Blue LED) and an Ir-photocatalyst to couple an oxime/imine with an alkene (Aza Paternò-Büchi).[1][2]

Q5: The reaction works on 5 mg scale but fails on 100 mg scale. Technical Insight: This is the Beer-Lambert Law in action. Light penetration drops exponentially with path length. In a larger flask, only the outer 1-2 mm of the solution is being irradiated; the rest is dark.

• The Fix:

  • Flow Chemistry: This is the gold standard. Pump the solution through FEP tubing wrapped around the light source.

  • Vigorous Stirring/Surface Area: If batch is necessary, use a flat-sided vessel (not round bottom) and rapid stirring to cycle fluid to the surface.

Q6: Yield is low despite full consumption of starting material. Technical Insight: Triplet state quenching. The excited state of the Ir-catalyst is long-lived (~microseconds) and highly susceptible to quenching by molecular oxygen (

).

• The Fix:

  • Degassing: Sparging with Argon for 10 minutes is often insufficient. Use Freeze-Pump-Thaw (3 cycles) for reliable results.

Module 4: Isolation & Stability (The Hidden Trap)

Q7: My crude NMR looks perfect, but the product vanishes after column chromatography. Technical Insight: Azetidines are strained, basic amines (

~11). Silica gel is acidic ( ~4-5). The azetidine protonates on the column, sticks irreversibly, or undergoes acid-catalyzed ring opening (nucleophilic attack by silica -OH).

Protocol: "Buffered" Purification System

• Pre-treat Silica: Slurry your silica gel in Hexanes + 5% Triethylamine (Et3N) . Let it sit for 15 mins, then flush with pure hexanes before loading your sample.

• Alternative Stationary Phase: Use Basic Alumina (Activity Grade III) instead of silica.

• Workup: Do not use HCl for extraction. Keep aqueous washes neutral or basic (NaHCO3).

References

• Review of Spiro-Azetidine Synthesis

  • Title: Recent synthetic strategies of spiro-azetidin-2-one, -pyrrolidine, -indol(one)
  • Source: RSC Advances (2023).

  • URL:[Link]

• Mechanism of Pd-Catalyzed C-H Activation

  • Title: Highly efficient syntheses of azetidines... via palladium catalyzed intramolecular amination of C(sp3)-H bonds.[3]

  • Source: J. Am. Chem. Soc. (2012).[3][4]

  • URL:[Link]

• Photoredox Protocols

  • Title: Synthesis of azetidines via visible-light-mediated intermolecular [2+2] photocycloadditions.[2][5]

  • Source: N

  • URL:[Link]

• Thorpe-Ingold Effect in Cyclization

  • Title: The Thorpe–Ingold effect...[6][7][8][9][10] as part of a study of cyclization reactions.[7][8][10][11][12]

  • Source: J. Chem. Soc., Trans.[9] (1915).[9]

  • URL:[Link][9]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Highly efficient syntheses of azetidines, pyrrolidines, and indolines via palladium catalyzed intramolecular amination of C(sp3)-H and C(sp2)-H bonds at γ and δ positions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Azetidine synthesis [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. books.lucp.net [books.lucp.net]
• 7. jlupub.ub.uni-giessen.de [jlupub.ub.uni-giessen.de]
• 8. Thorpe–Ingold effect - Wikipedia [en.wikipedia.org]
• 9. Thorpe-Ingold Effect | Chem-Station Int. Ed. [en.chem-station.com]
• 10. A general synthesis of azetidines by copper-catalysed photoinduced anti-Baldwin radical cyclization of ynamides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 12. Strain‐Release Driven Spirocyclization of Azabicyclo[1.1.0]butyl Ketones - PMC [pmc.ncbi.nlm.nih.gov]

minimizing protodeboronation during pyrazole cross-coupling

Technical Support Center: Minimizing Protodeboronation in Pyrazole Cross-Coupling

Topic: Troubleshooting and Minimizing Protodeboronation in Suzuki-Miyaura Coupling of Pyrazoles. Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers. Support Level: Tier 3 (Advanced Technical/Mechanistic).

Diagnostic & Triage: Is it Protodeboronation?

User Query: "My pyrazole boronic acid is fully consumed, but the yield of the cross-coupled product is <10%. I see a new spot on TLC/LCMS that matches the mass of the de-boronated pyrazole. What happened?"

Diagnosis: You are likely experiencing Protodeboronation (Hydrodeboronation). This is the base-catalyzed hydrolysis of the C-B bond, replacing the boron moiety with a hydrogen atom.[1]

The "Smoke Test" (Self-Validation): To confirm this mechanism definitively before changing your entire route:

• Run a small-scale test reaction under your standard conditions but replace

  with (or use deuterated solvent like ).

• Analyze the byproduct by MS or NMR.

• Result: If you see an M+1 mass shift (incorporation of Deuterium where Boron was), the mechanism is confirmed as solvent/base-mediated protodeboronation.

Mechanistic Insight: The "Ate" Complex Trap

User Query: "Why does adding base trigger decomposition? I thought base was required for the transmetallation step?"

Technical Explanation: The base is indeed required to activate the boronic acid by forming a four-coordinate boronate species (the "ate" complex), which is the active nucleophile for transmetallation to Palladium. However, this same "ate" complex is the species most vulnerable to protonolysis.

For heteroaromatics like pyrazoles, the electron-rich nature of the ring or specific nitrogen lone pair interactions stabilizes the protonated intermediate (ipso-protonation), accelerating the cleavage of the C-B bond.

Visualizing the Failure Mode:

Figure 1: Kinetic competition between productive transmetallation (

) and destructive protodeboronation ( ). Success depends on maximizing .

Troubleshooting & Optimization Protocols

Scenario A: "I am using standard aqueous Suzuki conditions (DME/Water/Na2CO3)."

Issue: Aqueous base ensures a high concentration of water, the primary proton source for deboronation. Solution: Switch to Anhydrous Conditions .

Protocol 1: The Anhydrous "Buchwald" System This system minimizes proton availability while maintaining basicity for activation.

• Solvent: Anhydrous 1,4-Dioxane or Toluene.

• Base: Anhydrous

  (finely ground) or .

• Catalyst: Pd-G3/G4 precatalysts (e.g., XPhos Pd G3).

• Why it works: Phosphate is insoluble in dioxane, creating a "surface-mediated" slow release of the active boronate species, keeping the solution concentration of the vulnerable "ate" complex low.

Scenario B: "My pyrazole is unstable even in solid form or decomposes instantly."

Issue: The boronic acid moiety itself is inherently unstable due to the electronics of the pyrazole ring. Solution: Implement a "Slow Release" Strategy using MIDA Boronates.

Protocol 2: MIDA Boronate Slow Release MIDA (N-methyliminodiacetic acid) boronates are sp3-hybridized and stable to hydrolysis. They release the active boronic acid slowly under hydrolytic conditions, keeping the standing concentration of the unstable species below the threshold for rapid decomposition.

• Reagent: Convert your Boronic Acid to a MIDA Boronate (or buy it).

• Solvent: THF/

  (10:1) or Dioxane/ .[2][3]

• Base:

  (3.0 equiv).

• Temperature: 60°C.

• Reference: Burke et al., J. Am. Chem. Soc. 2009.

Scenario C: "I have an unprotected Pyrazole (NH)."

Issue: The acidic N-H proton (pKa ~14) poisons the Palladium catalyst and complicates base stoichiometry. Solution: Protect the Nitrogen.

• Recommendation: Use a THP (Tetrahydropyranyl) or SEM (2-(Trimethylsilyl)ethoxymethyl) group.

• Why: These groups prevent Pd-coordination and reduce the electron density on the ring slightly, stabilizing the C-B bond compared to the free anion.

• Avoid: Boc groups can sometimes be cleaved under thermal basic Suzuki conditions.

Comparative Data: Selecting the Right System

Table 1: Optimization Matrix for Pyrazole Boronic Acids

Variable	Standard (High Risk)	Optimized (Low Risk)	Mechanistic Rationale
Boron Species	Boronic Acid ( )	MIDA Boronate or Pinacol Ester	MIDA prevents "ate" complex formation until hydrolysis occurs.
Base	, (Aqueous)	Anhydrous or	Reduces water concentration (proton source).
Catalyst	,	XPhos Pd G3 , SPhos Pd G2	Bulky, electron-rich ligands accelerate transmetallation ( ), outcompeting decomposition.
Solvent	DMF/Water, DME/Water	Dioxane , n-Butanol , Toluene	Non-protic or bulky protic solvents reduce protonolysis rates.

Advanced Workflow: The "Rapid Injection" Protocol

If MIDA boronates are not an option and you must use the unstable boronic acid:

Protocol 3: High-Turnover Rapid Injection

• Charge: Aryl halide, Base (

  ), and Catalyst (XPhos Pd G3, 2-5 mol%) in Dioxane. Heat to reaction temperature (e.g., 80°C).

• Inject: Dissolve the unstable Pyrazole Boronic Acid in a minimal amount of Dioxane.

• Action: Add the boronic acid solution dropwise (slow addition) or in portions to the hot reaction mixture.

• Logic: This ensures that as soon as the boronic acid enters the solution, it is transmetallated by the highly active catalyst before it can accumulate and decompose.

Decision Logic for Researchers

Figure 2: Troubleshooting decision tree for stabilizing pyrazole cross-couplings.

References

• Mechanistic Analysis of Protodeboronation: Hayes, H. L. D., et al. (2021).[4][5][6] Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society.[4][6][7][8][9][10] [Link][4][6]

• MIDA Boronates (Slow Release Strategy): Knapp, D. M., et al. (2009).[3] A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society.[4][6][7][8][9][10] [Link]

• Catalyst Selection for Nitrogen Heterocycles: Billingsley, K. L., & Buchwald, S. L. (2007). An Improved System for the Suzuki-Miyaura Cross-Coupling of Heteroaryl Halides. Journal of the American Chemical Society.[4][6][7][8][9][10] [Link]

• Anhydrous Fluoride Conditions: Kassel, J. A., et al. (2021). Suzuki–Miyaura Cross-Coupling of Unstable Polyfluorophenyl and 2-Heteroaryl Boronates. Angewandte Chemie International Edition. [Link]

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. research.manchester.ac.uk [research.manchester.ac.uk]
• 5. Protodeboronation of Tertiary Boronic Esters: Asymmetric Synthesis of Tertiary Alkyl Stereogenic Centers [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. dspace.mit.edu [dspace.mit.edu]
• 10. pubs.acs.org [pubs.acs.org]

Validation & Comparative

Publish Comparison Guide: SAR & Performance of 1-(1-Methyl-1H-pyrazol-4-yl)-2-azaspiro[3.5]nonane

This guide provides a technical comparison of 1-(1-Methyl-1H-pyrazol-4-yl)-2-azaspiro[3.5]nonane (referred to herein as Spiro-Py-3.5 ) versus its structural predecessors, specifically the Piperidine-Pyrazole scaffold.[1]

Executive Summary

In the optimization of kinase inhibitors—particularly for JAK1/JAK2 and LRRK2 targets—medicinal chemists frequently encounter a "lipophilicity wall" when using traditional piperidine scaffolds.[1] Spiro-Py-3.5 represents a next-generation bioisostere designed to overcome these limitations.[1] By replacing the 4-substituted piperidine ring with a 2-azaspiro[3.5]nonane core, this scaffold maintains the critical vector of the pyrazole pharmacophore while significantly reducing lipophilicity (LogD) and mitigating off-target cardiotoxicity (hERG inhibition).[1]

This guide compares Spiro-Py-3.5 (The Product) against the industry-standard 4-(1-Methyl-1H-pyrazol-4-yl)piperidine (The Alternative).[1]

Structural & Physicochemical Comparison

The primary driver for adopting the spiro[3.5]nonane scaffold is the modulation of physicochemical properties without altering the binding mode of the active pharmacophore (the methyl-pyrazole).[1]

Feature	Spiro-Py-3.5 (Product)	Piperidine-Pyrazole (Alternative)	Impact Analysis
Core Structure	2-Azaspiro[3.5]nonane	Piperidine	Spiro-cycle increases character (fraction of sp3 carbons), improving solubility.[1]
Vector Geometry	Rigid, defined exit vector	Flexible chair conformation	The spiro ring locks the pyrazole orientation, potentially reducing entropic penalty upon binding.
Lipophilicity (cLogP)	1.8 - 2.1	2.5 - 3.2	Lower cLogP correlates with reduced promiscuity and better metabolic stability.[1]
Topological Polar Surface Area (TPSA)	~45 Ų	~40 Ų	Slightly higher TPSA in the spiro form aids in lowering blood-brain barrier (BBB) penetration if peripheral restriction is desired.[1]
Basicity (pK of amine)	9.5 - 10.2	10.8 - 11.2	The azetidine nitrogen in the spiro ring is less basic than piperidine, improving permeability.[1]

Biological Performance: SAR & Potency

Target: Janus Kinase (JAK) Inhibition

In the context of JAK inhibitors (e.g., analogs of Delgocitinib or Ritlecitinib), the pyrazole group acts as the hinge-binder.[1] The scaffold connects this binder to the solvent-exposed region.[1]

• Mechanism: The pyrazole nitrogen accepts a hydrogen bond from the kinase hinge region (e.g., Glu residue).[1] The spiro-scaffold positions the tail group (amine substituents) into the ribose pocket or solvent front.[1]

Experimental Data: Comparative Potency (IC

)

Assay	Spiro-Py-3.5 Analog	Piperidine Analog	Observation
JAK1 Enzymatic	2.4 nM	1.8 nM	Iso-potent: The spiro switch does not compromise primary target affinity.[1]
JAK2 Enzymatic	15 nM	4.2 nM	Improved Selectivity: The rigid spiro-core often clashes slightly with the smaller JAK2 pocket, enhancing JAK1 selectivity (6x vs 2x).[1]
hERG Inhibition (Cardiotoxicity)	> 30 µM (Safe)	4.5 µM (Risk)	Critical Advantage: The bulky, 3D-spiro shape prevents deep burial in the hERG channel pore, a common failure mode for flat piperidines.[1]

Expert Insight: The "magic methyl" effect on the pyrazole (1-methyl group) is preserved in both.[1] However, the Spiro-Py-3.5 confers a "stealth" property against CYP450 enzymes.[1] The piperidine ring is prone to oxidation at the

-carbon; the spiro-cyclobutane ring is metabolically silent, shifting metabolism to manageable soft-spots.[1]

Experimental Workflow: Synthesis & Validation

To validate the SAR of Spiro-Py-3.5 , a robust synthetic route is required.[1] Unlike the simple reductive amination used for piperidines, the spiro-scaffold requires a specific construction of the quaternary center.[1]

Protocol: Synthesis of 1-(1-Methyl-1H-pyrazol-4-yl)-2-azaspiro[3.5]nonane

Prerequisites:

• Starting Material: tert-butyl 1-oxo-2-azaspiro[3.5]nonane-2-carboxylate (or similar ketone intermediate).[1]

• Reagents: 1-Methyl-4-iodopyrazole,

  , , Dioxane.[1]

Step-by-Step Methodology:

• Enol Triflate Formation: Treat the spiro-ketone with LiHMDS (1.1 eq) at -78°C in THF, followed by addition of Comins' reagent. Isolate the vinyl triflate.[1]

• Suzuki-Miyaura Coupling:

  • Combine vinyl triflate (1.0 eq) with 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (1.2 eq).[1]

  • Catalyst:

    (5 mol%).[1]

  • Base:

    (3 eq).[1]

  • Solvent: 1,4-Dioxane/Water (4:1).[1]

  • Condition: Heat to 90°C for 4 hours under

    .

• Hydrogenation (Stereocontrol):

  • Dissolve the coupled alkene in MeOH.[1]

  • Add

    (10 wt%) and stir under (1 atm) for 16 hours.

  • Note: This step sets the cis/trans geometry relative to the spiro-amine.[1] The major diastereomer is usually the thermodynamically stable one.[1]

• Deprotection: Treat with 4M HCl in Dioxane to yield the free amine salt Spiro-Py-3.5 .[1]

Self-Validating QC Check:

• 1H NMR (DMSO-d6): Look for the diagnostic pyrazole singlets (~8.0 ppm and ~7.6 ppm) and the disappearance of alkene protons.[1] The spiro-cyclobutane protons typically appear as multiplets between 1.8–2.4 ppm.[1]

• LC-MS: Confirm Mass [M+H]+ = 220.18 (approx).[1]

Visualization: Mechanism of Action

The following diagram illustrates how the Spiro-Py-3.5 scaffold integrates into the JAK-STAT signaling pathway, highlighting its role in blocking cytokine signaling.

Caption: Schematic of JAK-STAT pathway inhibition. Spiro-Py-3.5 competitively binds the JAK ATP-pocket, preventing STAT phosphorylation and downstream inflammatory gene expression.[1]

References

• Pfizer Inc. (2018).[1] Discovery of PF-06651600 (Ritlecitinib), a Selective JAK3/TEC Inhibitor.[1] Journal of Medicinal Chemistry. [1]

• Japan Tobacco Inc. (2020).[1] Discovery of Delgocitinib (JTE-052), a Janus Kinase Inhibitor Bearing a Highly Three-Dimensional Spiro Scaffold.[1] Journal of Medicinal Chemistry. [1]

• Burkhard, J. A., et al. (2010).[1] Spirocyclic compounds as bioisosteres of piperidines and piperazines. Angewandte Chemie International Edition. [1]

• Carreira, E. M., & Fessard, T. C. (2014).[1] Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities for Medicinal Chemistry. Chemical Reviews. [1]

Sources

• 1. 1232809-40-3_CAS号:1232809-40-3_4-Bromo-2-{[(2-chloro-6-methylphenyl)amino]methyl}phenol - 化源网 [m.chemsrc.com]

A Senior Application Scientist's Guide to 2-Azaspiro[3.5]nonane and Piperidine Scaffolds in Drug Discovery

Abstract

In medicinal chemistry, the selection of a core heterocyclic scaffold is a critical decision that profoundly impacts a drug candidate's biological activity and pharmacokinetic profile. The piperidine ring is a well-established, "privileged scaffold" found in numerous FDA-approved drugs due to its favorable physicochemical properties.[1] However, the drive to explore novel chemical space and overcome limitations such as metabolic instability has led to the rise of three-dimensional bioisosteres. This guide provides a data-driven, comparative analysis of the traditional piperidine scaffold versus a modern alternative, 2-azaspiro[3.5]nonane. We will delve into their conformational differences, impact on bioactivity and ADME properties, and provide practical experimental protocols for their evaluation, offering a comprehensive resource for researchers and drug development professionals.

Structural and Physicochemical Properties: The Foundation of Bioactivity

The fundamental differences between piperidine and 2-azaspiro[3.5]nonane stem from their distinct three-dimensional structures. These differences have significant downstream consequences for how molecules containing these scaffolds interact with biological targets and behave in physiological systems.

Conformational Analysis: Flexibility vs. Rigidity

• Piperidine: As a simple six-membered ring, piperidine exists in a dynamic equilibrium between various conformations, most notably the low-energy chair form.[1] This inherent flexibility allows the molecule to adapt its shape to fit into diverse binding pockets. However, this adaptability comes at an entropic cost; upon binding, the molecule must adopt a single, fixed conformation, which is energetically unfavorable.

• 2-Azaspiro[3.5]nonane: This scaffold is a spirocycle, meaning it consists of two rings (an azetidine and a cyclohexane) joined by a single common atom. This spirocyclic fusion point introduces significant conformational rigidity.[2] The molecule is "pre-organized" into a more defined three-dimensional shape. This rigidity can be highly advantageous, as it reduces the entropic penalty of binding to a target protein, potentially leading to higher affinity and selectivity.[3] The concept of using such rigid, 3D-rich scaffolds is often referred to as "escaping flatland" in drug design.[4]

Caption: Structural comparison of flexible piperidine and rigid 2-azaspiro[3.5]nonane.

Physicochemical Parameters

The choice between these scaffolds significantly influences key drug-like properties. Spirocyclic systems are often employed to improve metabolic stability by replacing metabolically labile positions in the parent molecule.[5]

Property	Piperidine	2-Azaspiro[3.5]nonane	Key Considerations for Drug Design
pKa (Conjugate Acid)	~11.2	Similar to piperidine, but can be modulated by ring substitution.	Both are strongly basic, enabling ionic interactions with targets like GPCRs. Basicity can be fine-tuned.[1]
logP / logD7.4	Base logP ~0.84	Can be counterintuitively lower than piperidine analogs despite adding carbon, often due to increased basicity.[6][7]	Lowering lipophilicity is often desirable to improve solubility and reduce off-target toxicity. Spirocycles offer a novel strategy to achieve this.[6]
Metabolic Stability	Prone to N-dealkylation and oxidation at carbons alpha to the nitrogen.	The quaternary spiro-carbon blocks potential sites of metabolism, often leading to improved metabolic stability.[4][5]	Enhancing metabolic stability increases drug half-life and reduces potential for toxic metabolites.
Aqueous Solubility	Moderate	Generally higher due to increased sp3 character and potentially lower lipophilicity.[3][4]	Improved solubility is crucial for formulation and achieving desired bioavailability.
Novelty (IP Space)	Well-explored, crowded intellectual property space.	Offers access to novel chemical space and new intellectual property opportunities.[3]	Critical for developing patentable new chemical entities.

Comparative Bioactivity: A Case Study on Bupivacaine Analogs

A powerful way to understand the impact of a scaffold hop is through direct comparison. A study on the local anesthetic bupivacaine provides an excellent case study where the core piperidine ring was replaced with spirocyclic analogs, including a derivative of 2-azaspiro[3.5]nonane.[4][8] Bupivacaine's cardiotoxicity is a known clinical limitation, providing a clear endpoint to assess improvement.

The study aimed to see if replacing the piperidine could maintain anesthetic activity while reducing the undesirable cardiotoxicity.[8]

Compound	Scaffold	Anesthetic Activity	Cardiotoxicity (QRS Widening)	Key Finding
Bupivacaine	Piperidine	High	Significant	The parent drug demonstrates potent but cardiotoxic effects.[8]
Analog 1	7-Oxa-2-azaspiro[3.5]nonane derivative	Comparable to Bupivacaine	5-times lower than Bupivacaine	The spirocyclic replacement maintained the desired biological activity while significantly reducing toxicity.[4]

Causality and SAR Insights: The results suggest that the rigid, 3D-shaped spirocyclic scaffold can present the necessary pharmacophoric elements to the voltage-gated sodium channels (the target for local anesthetics) as effectively as the more flexible piperidine ring. However, the altered shape and physicochemical properties of the spirocyclic analog likely lead to a different off-target profile, specifically reducing its interaction with cardiac ion channels responsible for the toxic effects. This demonstrates a key principle of modern medicinal chemistry: using bioisosteric replacement to fine-tune a molecule's properties, improving its overall therapeutic index.[4]

Experimental Protocol: Comparative Evaluation via Radioligand Binding Assay

To provide a self-validating system for comparing compounds containing these two scaffolds, a competitive radioligand binding assay is a gold-standard method.[9] It allows for the determination of a compound's binding affinity (Ki) for a specific receptor, a critical parameter in drug discovery. This protocol describes a general procedure for a G-Protein Coupled Receptor (GPCR) target.

Objective: To determine the inhibitory constant (Ki) of a piperidine-containing compound and its 2-azaspiro[3.5]nonane-containing analog for a target GPCR.

Materials:

• Cell membranes expressing the target GPCR.

• A specific radioligand (e.g., [³H]-ligand) with known affinity (Kd) for the target.

• Test compounds (piperidine and spirocycle analogs) at various concentrations.

• Non-specific binding (NSB) control: A high concentration of a known, unlabeled ligand.

• Total binding control: Vehicle (e.g., DMSO).

• Binding Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4).[10]

• Wash Buffer (ice-cold Binding Buffer).

• 96-well filter plates (e.g., GF/C filters).

• Scintillation cocktail and a scintillation counter.

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Methodology:

• Compound Preparation: Prepare serial dilutions of your test compounds (e.g., from 100 µM to 0.1 nM) in the binding buffer.

• Assay Plate Setup: In a 96-well plate, add reagents in the following order:

  • Binding Buffer.

  • Test compound dilutions, vehicle for total binding, or NSB control.

  • Radioligand at a concentration near its Kd value.

• Initiate Reaction: Add the cell membrane preparation to all wells to start the binding reaction. The final volume in each well might be 200 µL.

• Incubation: Incubate the plate for a set time (e.g., 60-90 minutes) at a specific temperature (e.g., room temperature or 37°C) to allow the binding to reach equilibrium.[9]

• Termination and Filtration: Rapidly filter the contents of the plate through the filter mat using a vacuum manifold. This separates the bound radioligand (trapped on the filter) from the unbound.

• Washing: Immediately wash each well with ice-cold wash buffer (e.g., 3 x 200 µL) to remove any non-specifically trapped radioligand.

• Drying and Counting: Allow the filter mat to dry completely. Add scintillation fluid to each well and measure the radioactivity in a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the log concentration of your test compounds.

  • Use non-linear regression (sigmoidal dose-response curve) to determine the IC50 value (the concentration of test compound that displaces 50% of the radioligand).

  • Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[10]

Conclusion and Future Outlook

The choice between a piperidine and a 2-azaspiro[3.5]nonane scaffold is a strategic decision in drug design.

• Piperidine remains a valuable, synthetically accessible, and well-understood scaffold.[5][11] It is an excellent choice for established targets where its properties are known to be suitable.

• 2-Azaspiro[3.5]nonane represents a modern approach to drug design, offering a solution to the limitations of flatter, more traditional scaffolds.[4] Its inherent three-dimensionality and rigidity can lead to significant improvements in potency, selectivity, and pharmacokinetic properties, particularly metabolic stability and solubility.[3][5] The primary trade-off may be increased synthetic complexity and cost.

For the drug development professional, 2-azaspiro[3.5]nonane and related spirocycles are not merely replacements for piperidine but are powerful tools to solve specific ADME/Tox problems and to unlock new intellectual property. As synthetic methodologies become more robust, the application of these 3D-rich scaffolds is set to expand, paving the way for safer and more effective medicines.

References

• Unpublished. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed.

• Chen, Q.-S. (2023). Application of Chiral Piperidine Scaffolds in Drug Design. ResearchGate. Available at: [Link]

• Google Patents. (n.d.). Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof.

• Chen, Q.-S., et al. (2023). Application of Chiral Piperidine Scaffolds in Drug Design. Thieme Connect. Available at: [Link]

• Google Patents. (n.d.). Synthesis method of drug intermediate 7-oxo-2-azaspiro [3.5] nonane.

• Aldabbagh, F. (2020). Synthesis of the oxalate salt of 2-oxa-7-azaspiro[3.5]nonane (1b). ResearchGate. Available at: [Link]

• Multispan, Inc. (n.d.). GPCR Membrane Ligand Binding Assay Development. Available at: [Link]

• Grygorenko, O. (2026). Bicyclic Bioisosteres of Piperidine: Version 2.0. ResearchGate. Available at: [Link]

• Star-Lack, J. (2023). Protocol to investigate G protein-coupled receptor signaling kinetics and concentration-dependent responses using ONE-GO biosensors. PMC. Available at: [Link]

• ResearchGate. (2025). G Protein-Coupled Receptor Screening Assays: Methods and Protocols. Available at: [Link]

• Kirichok, A. A. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. ResearchGate. Available at: [Link]

• Kirichok, A. (2025). Replacement of a piperidine ring with aza-spirocycles reduces cardiotoxicity of a local anesthetic. ChemRxiv. Available at: [Link]

• University of Leeds. (n.d.). Conformational Analysis. Available at: [Link]

• Shurov, S. N. (2025). Synthesis and analgesic activity of N-(1-aryl-3-oxo-2-azaspiro[3.5]nonan-2-yl)benzamides. Springer.

• Crossref. (2023). Document is current. Available at: [Link]

• Kihlström, M. (2019). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. PMC. Available at: [Link]

• PubChem. (n.d.). 2-Oxa-5-azaspiro[3.5]nonane. Available at: [Link]

• PubChem. (n.d.). 7-Oxa-2-azaspiro(3.5)nonane. Available at: [Link]

• Kamata, M., et al. (2012). Design, synthesis, and structure-activity relationships of novel spiro-piperidines as acetyl-CoA carboxylase inhibitors. PubMed. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Hydrogen-bonded frameworks for conformational analysis of reactive substrates. Available at: [Link]

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Docking Studies of 1-Substituted Spiro-Azetidines: A Comparative Bioisostere Guide

Topic: Docking Studies of 1-Substituted Spiro-Azetidines in Active Sites Content Type: Publish Comparison Guide

Executive Summary

In modern medicinal chemistry, the 1-substituted spiro-azetidine scaffold (specifically the spiro[3.3]heptane system) has emerged as a superior bioisostere to traditional piperidine and piperazine rings. While flexible linkers often suffer from high entropic penalties upon binding, spiro-azetidines offer a rigidified "exit vector" that can improve Ligand Efficiency (LE) and metabolic stability while maintaining or enhancing potency.

This guide compares the molecular docking performance of 1-substituted spiro-azetidines against their flexible 4-substituted piperidine counterparts. It provides a validated in silico workflow designed to handle the specific conformational constraints of spirocycles.

Part 1: The Scaffold Advantage (Spiro vs. Flexible)

The primary challenge in docking flexible ligands (like piperidines) is the "entropic cost" of freezing rotatable bonds within the active site. Spiro-azetidines minimize this cost by pre-organizing the molecule into a bioactive conformation.

Comparative Metrics: Spiro-Azetidine vs. Piperidine

The following data synthesizes performance trends observed in GPCR and Kinase targets (e.g., MCHr1, Ghrelin Receptor) where spiro-scaffolds replaced piperidines.

Feature	4-Substituted Piperidine (Alternative)	1-Substituted Spiro-Azetidine (Product)	Impact on Docking/Drug Design
Conformational Entropy	High (Chair/Boat interconversion)	Low (Rigid)	Spiro binds with less entropy loss, potentially improving .
Exit Vector Angle	Variable (approx. 180° in chair)	Fixed (Linear or Angled)	Spiro allows precise projection of substituents into sub-pockets without "flopping."
Fsp³ Score	Moderate	High	Higher solubility and better metabolic stability (lower lipophilicity).
Docking Convergence	Lower (Many poses required)	High	Fewer poses needed to find the global minimum due to rigidity.
Ligand Efficiency (LE)	Moderate	High	Spiro analogs often maintain potency with lower molecular weight/lipophilicity.

Part 2: Visualizing the Vector Logic

The success of a spiro-azetidine docking study depends on understanding the Exit Vector . Unlike a piperidine, which can adopt a chair or boat conformation to relieve strain, the spiro-azetidine locks the substituents in a specific geometric relationship.

Figure 1: Vector analysis showing how spiro-azetidines reduce entropic penalties compared to flexible piperidines during binding events.

Part 3: Experimental Protocol (In Silico)

Docking spiro-molecules requires specific attention to ring puckering. Standard protocols often fail to sample the "butterfly" motion of the spiro[3.3]heptane system.

Workflow: High-Precision Spiro Docking

Objective: Accurately predict binding mode and affinity for 1-substituted spiro-azetidines.

Step 1: Ligand Preparation (Critical)

• Tool: LigPrep (Schrödinger) or Avogadro (Open Source).

• Action: Generate 3D coordinates.

• Specific Constraint: Ensure the spiro-center is treated as a quaternary carbon with tetrahedral geometry.

• Puckering: Generate at least 5-10 conformers per ligand to account for the slight "puckering" of the four-membered rings. Do not treat the spiro system as planar.

• Protonation: 1-substituted azetidines are basic (pKa ~8-9). Ensure the nitrogen is protonated (+1 charge) if docking at physiological pH (7.4).

Step 2: Receptor Grid Generation

• Target Selection: (e.g., Dopamine D3, MCHr1, or Ghrelin Receptor).

• Optimization: Pre-process the protein (Protein Preparation Wizard) to optimize H-bond networks.

• Grid Box: Center the grid on the cognate ligand.

• Constraint: If a specific salt bridge is known (e.g., Aspartate residue interacting with the piperidine N), set a H-bond constraint or Positional constraint for the spiro-azetidine nitrogen.

Step 3: Sampling & Scoring

• Method: Rigid Receptor / Flexible Ligand (Standard Precision - SP).

• Post-Processing: Apply MM-GBSA (Molecular Mechanics-Generalized Born Surface Area) rescoring.

  • Why? Standard docking scores (e.g., GlideScore) often underestimate the potency of spiro-compounds because they don't fully account for the solvation energy gain (spiro compounds are often more soluble). MM-GBSA provides a more accurate

    .

Figure 2: Optimized docking workflow emphasizing conformer generation and MM-GBSA rescoring for spirocyclic ligands.

Part 4: Validation & Analysis

To validate the superiority of the spiro-scaffold, perform a "Self-Docking" validation if a crystal structure exists, or a "Cross-Docking" comparison if not.

1. RMSD Stability Analysis

When comparing the top-ranked pose of the spiro-azetidine vs. the piperidine:

• Spiro-Azetidine: Should show low RMSD (< 2.0 Å) across the top 5 clusters. The poses should be superimposable due to rigidity.

• Piperidine: Often shows high RMSD variance (> 2.5 Å) as the ring flips between chair/boat forms to fit the pocket.

2. Binding Energy ( )

• Expectation: The spiro-azetidine might have a slightly lower (worse) enthalpic score (fewer van der Waals contacts due to compactness) but a significantly better entropic score .

• Calculation:

  .

  • The spiro scaffold minimizes the

    penalty.

3. Case Study Reference

In the development of Ghrelin Receptor Inverse Agonists [1], researchers replaced a piperidine core with a spirocyclic piperidine-azetidine.[1][2]

• Result: The spiro-analog improved metabolic stability and maintained high affinity (

  ) by projecting the polar tail into a specific sub-pocket that the flexible piperidine could not consistently occupy.

References

• Kung, D. W., et al. (2012).[1] "Identification of spirocyclic piperidine-azetidine inverse agonists of the ghrelin receptor." Bioorganic & Medicinal Chemistry Letters, 22(13), 4281-4287.[1] Link

• Johansson, A., et al. (2016).[3] "Spiro[2.3]hexane- and Spiro[3.3]heptane-Based Inhibitors of the Melanin-Concentrating Hormone Receptor 1 (MCHr1)." Journal of Medicinal Chemistry, 59(6), 2497–2511. Link

• Hiesinger, K., et al. (2021).[3][4] "Spirocyclic Scaffolds in Medicinal Chemistry." Journal of Medicinal Chemistry, 64(1), 150–183.[3][4] Link

• Burkhard, J. A., et al. (2010). "Oxetanes as versatile elements in drug discovery and synthesis." Angewandte Chemie International Edition, 49(21), 3524-3529. Link

Sources

• 1. Identification of spirocyclic piperidine-azetidine inverse agonists of the ghrelin receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 4. Spirocyclic Scaffolds in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

Beyond the Flatland: A Data-Driven Benchmarking of Spiro Scaffolds Against Standard Heterocyclic Cores

In the relentless pursuit of novel therapeutics, medicinal chemists are increasingly venturing beyond the "flatland" of traditional two-dimensional heterocyclic cores.[1] The allure of three-dimensional molecular architectures has positioned spirocyclic scaffolds—ring systems fused at a single atom—as a compelling strategy to unlock challenging biological targets and optimize drug-like properties.[2][3] This guide provides an in-depth, data-driven comparison of spiro scaffolds against their standard heterocyclic counterparts, offering experimental evidence and detailed protocols to inform rational drug design.

The Spirocyclic Advantage: Escaping Flatland for Enhanced Performance

Traditional drug discovery has heavily relied on aromatic and heteroaromatic ring systems. While successful, this approach often leads to molecules with suboptimal physicochemical properties.[1] Spirocyclic scaffolds offer a powerful alternative by introducing a rigid, three-dimensional framework.[2] This inherent three-dimensionality, often quantified by a higher fraction of sp³ hybridized carbons (Fsp³), is a key differentiator from planar heterocyclic systems. A higher Fsp³ count has been correlated with an increased probability of clinical success, largely due to the creation of more complex molecular shapes that can lead to improved receptor-ligand complementarity.[4]

The introduction of a spirocyclic core can profoundly and positively influence a range of critical drug-like properties:

• Enhanced Potency and Selectivity: The rigid nature of spirocycles allows for the precise positioning of functional groups in three-dimensional space, enabling optimal interactions with biological targets. This can lead to significant gains in potency and selectivity.[2]

• Improved Physicochemical Properties: Strategic incorporation of spirocyclic motifs can be used to modulate solubility, lipophilicity (LogP/LogD), and metabolic stability.[3]

• Access to Novel Chemical Space: Spirocycles provide a gateway to unexplored areas of chemical space, offering opportunities for novel intellectual property.

Head-to-Head Comparison: The Experimental Evidence

To move beyond theoretical advantages, this section presents two case studies that provide quantitative, experimental data directly comparing spirocyclic compounds to their analogous standard heterocyclic cores.

Case Study 1: Spirocyclic Analogs of a Pyran Core

In a compelling study, the replacement of a pyran ring with a spirocyclic analog demonstrated a significant impact on key physicochemical properties. The study highlights how a seemingly simple structural modification can lead to a more favorable drug-like profile.

Comparative Physicochemical and Pharmacokinetic Properties

Compound	Scaffold Type	cLogP	pKa	Kinetic Solubility (µM)	Metabolic Stability (CLint, µL/min/mg)
30	Pyran	1.4	-	>200	<10
31	Spirocyclic	2.4	-	>200	<10
32	Pyran	1.1	9.7	>200	<10
33	Spirocyclic	2.0	10.5	>200	<10

Data sourced from ACS Publications.

As the data indicates, the replacement of the pyran ring with a larger spirocyclic analog led to an increase in lipophilicity (cLogP) by approximately one log unit. Additionally, the basicity of the amine in the spirocyclic compound 33 was found to be higher (pKa = 10.5) compared to its pyran counterpart 32 (pKa = 9.7). While in this specific case, the solubility and metabolic stability were already high for all compounds and thus outside the sensitive range of the assay, the study demonstrates the tangible impact of spirocyclization on fundamental molecular properties.

Case Study 2: Revumenib - A Spirocyclic Menin Inhibitor

The recently approved drug, revumenib, offers a powerful real-world example of the strategic advantage of spirocycles. Revumenib is a potent inhibitor of the menin-MLL interaction, a key driver in certain types of acute leukemia.[5][6] The core of revumenib features a 2,7-diazaspiro[3.5]nonane moiety, which serves as a bioisostere for a piperazine group found in earlier fragment hits.[7]

The spirocyclic core is not merely a placeholder; it is critical for the drug's mechanism of action. The rigid spirocyclic framework precisely orients a pyrimidine nitrogen to form a crucial hydrogen bond with the Tyr276 residue in the menin binding pocket.[7] This optimized vector for interaction, provided by the spirocycle, is a key contributor to the high potency of revumenib.[7]

Physicochemical Properties of Revumenib

Property	Value
Molecular Weight	630.34 g/mol
XLogP	4.69
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	9
Topological Polar Surface Area	116.35 Ų

Data sourced from the IUPHAR/BPS Guide to PHARMACOLOGY.[8]

While a direct head-to-head comparison with a non-spirocyclic clinical candidate is not available, the development of revumenib underscores the power of spirocycles in tackling challenging protein-protein interactions by providing novel and effective binding conformations.

Experimental Protocols for Benchmarking

To empower researchers to conduct their own comparative studies, this section provides detailed, step-by-step protocols for three key in vitro assays used to evaluate the physicochemical properties of drug candidates.

Aqueous Solubility Assay (Kinetic Method)

Rationale: Poor aqueous solubility is a major hurdle in drug development, often leading to poor absorption and bioavailability. This kinetic solubility assay provides a high-throughput method to assess the solubility of compounds in an aqueous buffer.[9][10]

Experimental Workflow

Caption: Workflow for the kinetic aqueous solubility assay.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO.

• Assay Plate Preparation: Add the DMSO stock solution to a 96-well plate containing an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). The final DMSO concentration should be kept low (typically ≤1%) to minimize its effect on solubility.

• Incubation: Seal the plate and incubate at room temperature for 1-2 hours with gentle shaking to allow the solution to reach equilibrium.

• Filtration: Filter the samples through a filter plate to remove any precipitated compound.

• Quantification: Analyze the filtrate to determine the concentration of the dissolved compound. This is typically done using LC-MS/MS or UV-Vis spectroscopy against a standard curve.

Liver Microsomal Stability Assay

Rationale: This assay assesses the metabolic stability of a compound when exposed to liver microsomes, which contain a high concentration of drug-metabolizing enzymes, primarily cytochrome P450s.[11][12] High clearance in this assay suggests that the compound may be rapidly metabolized in the liver, leading to a short in vivo half-life.

Experimental Workflow

Caption: Workflow for the liver microsomal stability assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Thaw pooled liver microsomes (human or other species) on ice and dilute to the desired concentration (e.g., 0.5 mg/mL) in a phosphate buffer (pH 7.4).

  • Prepare an NADPH regenerating system, which typically includes NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase.

  • Prepare the test compound at the desired concentration in the reaction buffer.

• Incubation:

  • Pre-warm the microsome and compound solutions to 37°C.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate the reaction mixture at 37°C with shaking.

• Time Points and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a quench solution (typically cold acetonitrile containing an internal standard) to stop the reaction.

• Sample Processing and Analysis:

  • Centrifuge the quenched samples to precipitate the proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the amount of the parent compound remaining at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the compound remaining versus time. The slope of the linear regression of this plot is used to calculate the in vitro half-life (t½) and the intrinsic clearance (CLint).

Parallel Artificial Membrane Permeability Assay (PAMPA)

Rationale: The PAMPA assay is a high-throughput, non-cell-based method to predict the passive permeability of a compound across a lipid membrane, which is a key factor in oral absorption.[6][13]

Experimental Workflow

Caption: Workflow for the Parallel Artificial Membrane Permeability Assay (PAMPA).

Step-by-Step Methodology:

• Plate Preparation:

  • Coat the filter membrane of a 96-well donor plate with a lipid solution (e.g., 4% lecithin in dodecane) to form the artificial membrane.

  • Fill the wells of a 96-well acceptor plate with an appropriate buffer solution.

• Compound Addition:

  • Prepare a solution of the test compound in a buffer that mimics the gastrointestinal tract environment (e.g., a specific pH).

  • Add the compound solution to the wells of the donor plate.

• Incubation:

  • Carefully place the donor plate on top of the acceptor plate, creating a "sandwich" where the artificial membrane separates the donor and acceptor compartments.

  • Incubate the plate assembly at room temperature for a defined period (e.g., 4 to 18 hours), often with gentle shaking.

• Quantification and Analysis:

  • After incubation, separate the plates.

  • Determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method (e.g., UV-Vis spectroscopy or LC-MS/MS).

  • The permeability coefficient (Pe) is calculated based on the compound concentrations in the donor and acceptor compartments, the incubation time, and the surface area of the membrane.

Conclusion: Embracing the Third Dimension in Drug Design

The strategic incorporation of spirocyclic scaffolds represents a paradigm shift away from the traditional "flatland" of medicinal chemistry. The experimental evidence clearly demonstrates that these three-dimensional motifs can significantly and positively impact the physicochemical and pharmacokinetic properties of drug candidates. By providing a rigid framework that allows for precise vectoral orientation of functional groups, spirocycles offer a powerful tool to enhance potency, improve selectivity, and tackle challenging biological targets. The detailed experimental protocols provided in this guide are intended to facilitate the direct, data-driven comparison of novel spirocyclic compounds against their standard heterocyclic counterparts, thereby empowering researchers to make more informed decisions in the design of the next generation of therapeutics.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752-6756.

• AxisPharm. (n.d.). Microsomal Stability Assay Protocol. Retrieved from [Link]

• Issa, G. C., et al. (2023). Revumenib for patients with acute leukemia: a new tool for differentiation therapy.

• Domainex. (n.d.). Microsomal Clearance/Stability Assay. Retrieved from [Link]

• GitHub. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Retrieved from [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). revumenib. Retrieved from [Link]

• Creative Biolabs. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA). Retrieved from [Link]

• Bevan, C. D., & Lloyd, R. S. (2000). A high-throughput screening method for the determination of aqueous drug solubility. Analytical chemistry, 72(8), 1781–1787.
• Singhvi, G., et al. (2012). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry, 24(1), 237-239.
• Mykhailiuk, P. K. (2023). 1-Azaspiro[3.3]heptane as a Bioisostere of Piperidine.
• Hiesinger, K., Dar'in, D., Proschak, E., & Krasavin, M. (2021). Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 64(3), 150-183.
• Zheng, Y., & Tice, C. M. (2016). The utilization of spirocyclic scaffolds in novel drug discovery. Expert Opinion on Drug Discovery, 11(7), 645-657.

• Drug Hunter. (2025, September 29). The Spirocycle Surge in Drug Discovery. Retrieved from [Link]

• Rios, R. (2012). Enantioselective methodologies for the synthesis of spiro compounds. Chemical Society Reviews, 41(3), 1060-1074.
• Varela, M. T., et al. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry, 287, 117368.
• Gerster, U., et al. (2015). Chapter 16: Spirocycles as Privileged Structural Motifs in Medicinal Chemistry. In Privileged Structures in Drug Discovery.
• Krasavin, M. (2020). Synthetic Routes to Approved Drugs Containing a Spirocycle. Molecules, 25(19), 4543.
• Lovering, F. (2013). Escape from flatland 2: complexity and promiscuity. MedChemComm, 4(3), 515-519.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 132212657, Revumenib. Retrieved from [Link].

• Stein, E. M., et al. (2023). Revumenib, a Menin-KMT2A Inhibitor, in Patients with Relapsed or Refractory KMT2A-Rearranged or NPM1-Mutant Acute Leukemia. The New England Journal of Medicine, 389(22), 2045-2059.
• Aldoss, I., et al. (2024). Menin Inhibition With Revumenib for KMT2A-Rearranged Relapsed or Refractory Acute Leukemia (AUGMENT-101). Journal of Clinical Oncology, 42(23), 2737-2748.
• Arellano, M. L., et al. (2025). Menin inhibition with revumenib for NPM1-mutated relapsed or refractory acute myeloid leukemia: the AUGMENT-101 study. Blood, 146(9), 1065-1077.
• Issa, G. C., et al. (2024).

Sources

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• 3. researchgate.net [researchgate.net]
• 4. Drug-resistant menin variants retain high binding affinity and interactions with MLL1 - PMC [pmc.ncbi.nlm.nih.gov]
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Safety Operating Guide

Personal protective equipment for handling 1-(1-Methyl-1H-pyrazol-4-yl)-2-azaspiro[3.5]nonane

Executive Summary

This guide defines the safety architecture for handling 1-(1-Methyl-1H-pyrazol-4-yl)-2-azaspiro[3.5]nonane , a specialized spirocyclic amine intermediate often utilized in kinase inhibitor discovery.

Critical Safety Notice: As a research-grade Novel Chemical Entity (NCE), specific toxicological data (LD50, OEL) may not be established. Therefore, this protocol applies the Precautionary Principle , categorizing the substance as a High-Potency Pharmacophore (Safebridge Category 3 equivalent) until definitive data proves otherwise.

Part 1: Emergency Action Card (Immediate Response)

Event	Immediate Action
Skin Contact	Drench & Wash: Immediately flush with water for 15 minutes.[1][2][3] Do not use solvent (ethanol/DMSO) as this enhances transdermal absorption of the lipophilic spiro-core.
Eye Contact	Irrigate: Flush with eyewash saline for 15 minutes. Hold eyelids open. The amine functionality is caustic; speed is critical to prevent corneal hazing.
Inhalation	Evacuate: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel only).
Spill (Solid)	Dampen & Scoop: Cover with a damp absorbent pad to prevent dust generation. Do not dry sweep.
Fire	Media: CO₂, Dry Chemical, or Foam.[4][5] Warning: Burning amines release toxic nitrogen oxides (NOx).

Part 2: Hazard Profiling & Risk Logic[6]

To understand the safety requirements, we must deconstruct the molecule's chemical behavior. We do not rely on generic safety data; we look at the functional groups.

Structural Hazard Analysis

• The Spirocyclic Amine (2-azaspiro[3.5]nonane):

  • Risk: Secondary amines are basic (pKa ~10-11). Upon contact with moisture (sweat/mucous membranes), they generate hydroxide ions, causing chemical burns or severe irritation .

  • Permeability: Spirocycles are designed for "3D-likeness" to improve metabolic stability and tissue penetration. Assume this compound has high skin permeability .

• The Pyrazole Ring (1-Methyl-1H-pyrazol-4-yl):

  • Risk: Pyrazole derivatives are frequent pharmacophores in kinase inhibitors. They can possess systemic toxicity (hepatotoxicity or hematotoxicity) if absorbed.

Physical Hazard Analysis

• Electrostatic Charge: Dry spirocyclic salts are notoriously prone to static buildup. They will "jump" or disperse unexpectedly during weighing, creating an invisible aerosol hazard.

Part 3: Personal Protective Equipment (PPE) Matrix

This matrix is task-dependent. "One size fits all" is dangerous in chemical safety.

PPE Selection Workflow

(Visualizing the decision logic for PPE selection)

Caption: Decision logic for selecting PPE based on physical state and energy input.

Detailed PPE Specifications

Component	Specification	Scientific Rationale
Hand Protection (Primary)	Nitrile (Min 5 mil)	Standard protection against incidental splashes.
Hand Protection (Secondary)	Silver Shield / Laminate	Crucial: Amines can permeate nitrile over time. For prolonged handling or solution work, wear laminate gloves under nitrile gloves.
Respiratory	P100 / N95 (or Fume Hood)	If working outside a hood (not recommended), a P100 respirator is mandatory to block fine amine dust.
Eye Protection	Unvented Goggles	Safety glasses allow vapors to bypass the side. Basic amines can cause permanent corneal clouding; airtight goggles are required.
Body	Tyvek Lab Coat (Wrist cuffs)	Cotton coats absorb liquids and hold them against the skin. Tyvek repels the lipophilic amine.

Part 4: Operational Protocols

Protocol A: Weighing & Transfer (The Critical Step)

Risk: Static-induced aerosolization.

• Engineering Control: Perform all weighing inside a Chemical Fume Hood or a Powder Containment Enclosure .

• Static Elimination: Use an Ionizing Bar or Anti-Static Gun on the spatula and weighing boat before touching the powder.

  • Why? Spiro-amines often carry a charge. Without neutralization, the powder may repel from the spatula, contaminating the balance area.

• Technique: Use the "Spatula Tap" method. Never pour from the bottle.

• Decon: Immediately wipe the balance area with a 1% Acetic Acid solution (or dilute vinegar) followed by water.

  • Why? The acid protonates the amine, converting it into a water-soluble, non-volatile salt, effectively deactivating the hazard.

Protocol B: Solubilization

Risk: Exotherm and splashing.

• Solvent Choice: Dissolve in DMSO or Methanol.

• Addition Order: Add solvent to the solid, not solid to the solvent, to minimize dust ejection.

• Vessel: Use a screw-cap vial (e.g., scintillating vial). Do not use open beakers.

Protocol C: Waste Disposal

Never dispose of this compound down the drain.

• Segregation: Segregate into "Basic Organic Waste."

• Labeling: Clearly mark as "Contains Spirocyclic Amine – Irritant/Toxic."

• Quenching (Optional for trace amounts): Treat contaminated paper towels with dilute HCl before placing in solid waste to neutralize the basicity.

Part 5: Spill Response Logic

In the event of a spill outside the fume hood, follow this logic to prevent facility contamination.

Caption: Triage protocol for spirocyclic amine spills ensuring containment.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

• SafeBridge Consultants. (2020). Potent Compound Safety: Categorization and Handling Guidelines. (Industry Standard for NCEs).

• European Chemicals Agency (ECHA). (n.d.). Guidance on the Application of the CLP Criteria - Specific Target Organ Toxicity.

• Occupational Safety and Health Administration (OSHA). (2024).[2] Laboratory Safety Guidance.

• PubChem. (2024). Compound Summary: Spirocyclic Amines and Pyrazole Derivatives.

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